2-Ethylpiperidine-3-carboxylic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Ethylpiperidine-3-carboxylic Acid

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-ethylpiperidine-3-carboxylic acid (CAS No: 1550728-70-5), a substituted piperidine derivative of interest in medicinal chemistry and drug development.[1] Due to the limited availability of direct experimental data for this specific molecule, this guide emphasizes the established methodologies for determining these critical parameters. By examining the properties of structurally related compounds, including piperidine-3-carboxylic acid (nipecotic acid) and other piperidine derivatives, we provide a predictive framework and practical experimental protocols for researchers. This document is intended for scientists and professionals in drug development, offering both theoretical grounding and actionable laboratory procedures for the full physicochemical characterization of this and similar molecules.

Introduction: The Strategic Importance of Physicochemical Profiling

2-Ethylpiperidine-3-carboxylic acid is a heterocyclic compound featuring a piperidine ring, a secondary amine, a carboxylic acid, and an ethyl substituent. Its molecular formula is C8H15NO2, with a molecular weight of 157.21 g/mol .[1] The arrangement of these functional groups imparts amphoteric and chiral characteristics, making its physicochemical properties highly dependent on pH.

In drug discovery, a thorough understanding of a molecule's physicochemical profile is paramount. Properties such as the acid dissociation constant (pKa), lipophilicity (logP), and solubility are fundamental determinants of a compound's pharmacokinetic and pharmacodynamic behavior. They govern its absorption, distribution, metabolism, and excretion (ADME), as well as its ability to interact with its biological target. This guide will detail the theoretical and practical aspects of characterizing these key properties for 2-ethylpiperidine-3-carboxylic acid.

Core Physicochemical Properties: An Analog-Informed Perspective

Direct experimental values for 2-ethylpiperidine-3-carboxylic acid are not extensively reported in publicly accessible literature. However, we can infer expected ranges and behaviors by analyzing its structural components and data from analogous compounds.

Acid Dissociation Constants (pKa)

As an amino acid, 2-ethylpiperidine-3-carboxylic acid is zwitterionic and possesses at least two pKa values:

• pKa1 (Carboxylic Acid): The carboxylic acid group is expected to have a pKa in the range of 2 to 4, typical for this functional group.

• pKa2 (Piperidine Nitrogen): The secondary amine within the piperidine ring is basic. The pKa of its conjugate acid is anticipated to be in the range of 10 to 11. For instance, the pKa of the conjugate acid of piperidine itself is approximately 11.12.[2][3][4][5]

The presence of an ethyl group at the adjacent carbon (C2) may induce a slight electronic effect, but a significant deviation from these ranges is not expected. The precise determination of these pKa values is crucial as they dictate the molecule's charge state at different physiological pHs, which in turn influences its solubility, permeability, and receptor binding.

Lipophilicity (logP)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, a key factor in its ability to cross biological membranes.

• The parent compound, piperidine-3-carboxylic acid (nipecotic acid), has a calculated XLogP3 value of -2.9, indicating high hydrophilicity.[6]

• The addition of an ethyl group will increase the molecule's lipophilicity. Therefore, the logP of 2-ethylpiperidine-3-carboxylic acid is expected to be higher (less negative) than that of nipecotic acid, though likely still in the hydrophilic range.

The molecule's charge state will significantly impact its partitioning behavior. The logD (distribution coefficient at a specific pH) will be lowest near the isoelectric point (pI) and will vary at pH values where the molecule is predominantly ionized.

Solubility

The solubility of 2-ethylpiperidine-3-carboxylic acid is predicted to be highly pH-dependent.

• Aqueous Solubility: As a zwitterionic compound, it is expected to have its lowest aqueous solubility at its isoelectric point (pI), the pH at which the net charge is zero. At pH values significantly above or below the pI, the molecule will exist as a charged species (carboxylate or piperidinium ion), leading to increased solubility in aqueous media. Unmodified piperidines are generally water-soluble due to hydrogen bonding capabilities.[]

• Organic Solubility: In its neutral (zwitterionic) form, solubility in nonpolar organic solvents is likely to be low. However, in its free base or free acid form, it may be more soluble in polar organic solvents.

Melting Point

The melting point is an important indicator of purity and the strength of the crystal lattice. For comparison, the melting points of related piperidine carboxylic acids are:

• Piperidine-3-carboxylic acid (Nipecotic acid): 261 °C (decomposes).[8][9]

• (R)-(-)-3-Piperidinecarboxylic acid: 251-255 °C.

• (S)-(+)-3-Piperidinecarboxylic acid: 254 °C (decomposes).[10]

• (R)-Piperidine-2-carboxylic acid: 277 °C.[11]

• N-Boc-piperidine-2-carboxylic acid: 122-126 °C.[12]

Based on these analogs, 2-ethylpiperidine-3-carboxylic acid is expected to be a solid at room temperature with a relatively high melting point, likely above 200 °C.

Data Summary: A Comparative Overview

The following table summarizes the available data for 2-ethylpiperidine-3-carboxylic acid and its structurally related analogs. This comparative data is invaluable for establishing expected values and for validating experimental results.

Property	2-Ethylpiperidine-3-carboxylic acid	Piperidine-3-carboxylic acid (Nipecotic Acid)	Piperidine
CAS Number	1550728-70-5[1]	498-95-3	110-89-4[3]
Molecular Formula	C8H15NO2[1]	C6H11NO2	C5H11N[3]
Molecular Weight	157.21 g/mol [1]	129.16 g/mol	85.15 g/mol [3]
Melting Point	Not Found	261 °C (dec.)[9]	-9 °C[3]
Boiling Point	Not Found	Not Available	106 °C[3][5]
pKa (acidic)	Estimated: 2-4	pK1: 3.35[9]	Not Applicable
pKa (basic)	Estimated: 10-11	pK2: 10.64[9]	11.12[2][3][4]
logP	Not Found	-2.9 (XLogP3)[6]	0.8[3]
Aqueous Solubility	Not Found	50 mg/mL	Miscible[3]

Experimental Protocols for Physicochemical Characterization

This section provides detailed, step-by-step methodologies for the experimental determination of the key physicochemical properties of 2-ethylpiperidine-3-carboxylic acid.

Determination of pKa by Potentiometric Titration

Principle: This method involves monitoring the pH of a solution of the analyte as a function of the volume of added titrant (a strong acid or base). The pKa values correspond to the pH at the half-equivalence points on the resulting titration curve.

Step-by-Step Methodology:

• Preparation of Analyte Solution: Accurately weigh approximately 10-20 mg of 2-ethylpiperidine-3-carboxylic acid and dissolve it in a known volume (e.g., 50 mL) of deionized, CO2-free water.

• Initial Acidification: Add a stoichiometric excess of a strong acid (e.g., 0.1 M HCl) to fully protonate both the carboxylate and the amine groups.

• Titration Setup: Place the solution in a thermostatted beaker with a magnetic stirrer. Calibrate a pH electrode at three points (e.g., pH 4, 7, and 10) and immerse it in the solution.

• Titration with Base: Titrate the solution with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

• Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve. The two inflection points correspond to the equivalence points. The pH at the halfway point to the first equivalence point is pKa1 (carboxylic acid). The pH at the halfway point between the first and second equivalence points is pKa2 (piperidine nitrogen).

Causality Behind Experimental Choices:

• CO2-free water: Prevents the formation of carbonic acid, which would interfere with the titration of a weak acid.

• Thermostatted beaker: pKa is temperature-dependent, so maintaining a constant temperature ensures reproducibility.

• Standardized titrant: Accurate determination of equivalence points requires a titrant of precisely known concentration.

Workflow for pKa determination by potentiometric titration.

Determination of logP by the Shake-Flask Method

Principle: This "gold standard" method directly measures the partitioning of a solute between two immiscible phases, typically n-octanol and water, at equilibrium.

Step-by-Step Methodology:

• Phase Pre-saturation: Vigorously mix equal volumes of n-octanol and pH 7.4 phosphate buffer for 24 hours to ensure mutual saturation. Allow the phases to separate completely.

• Analyte Preparation: Prepare a stock solution of 2-ethylpiperidine-3-carboxylic acid in the aqueous buffer. The concentration should be chosen to be within the linear range of the analytical method.

• Partitioning: In a glass vial, combine a known volume of the pre-saturated n-octanol and the pre-saturated aqueous buffer containing the analyte.

• Equilibration: Shake the vial at a constant temperature for a sufficient time (e.g., 24 hours) to reach partitioning equilibrium.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from both the aqueous and the organic phase. Determine the concentration of the analyte in each phase using a suitable analytical technique (e.g., HPLC-UV, LC-MS).

• Calculation: Calculate the logP using the formula: logP = log([Analyte]octanol / [Analyte]aqueous).

Causality Behind Experimental Choices:

• Pre-saturation of phases: Accounts for the mutual solubility of n-octanol and water, preventing volume changes during the experiment that would affect concentration measurements.

• pH 7.4 buffer: Mimics physiological pH, providing a more biologically relevant logD value. For the intrinsic logP of the neutral species, the pH should be adjusted to the isoelectric point.

• Centrifugation: Ensures a clean separation of the phases, preventing cross-contamination which is a common source of error.

Sources

• 1. 1550728-70-5|2-Ethylpiperidine-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Piperidine — Grokipedia [grokipedia.com]
• 3. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Piperidine CAS#: 110-89-4 [m.chemicalbook.com]
• 5. Piperidine - Wikipedia [en.wikipedia.org]
• 6. Nipecotic Acid | C6H11NO2 | CID 4498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]
• 9. Nipecotic acid | 498-95-3 [chemicalbook.com]
• 10. S-nipecotic acid - SRIRAMCHEM [sriramchem.com]
• 11. fishersci.com [fishersci.com]
• 12. (S)-1-Boc-piperidine-2-carboxylic Acid CAS 26250-84-0 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

2-ethylpiperidine-3-carboxylic acid mechanism of action in pharmacology

An In-Depth Technical Guide to the Pharmacological Mechanism of Action of 2-Ethylpiperidine-3-carboxylic Acid and Its Derivatives

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the putative pharmacological mechanism of action of 2-ethylpiperidine-3-carboxylic acid, a derivative of the well-characterized nipecotic acid scaffold. Drawing from established research on nipecotic acid and its analogues, this document synthesizes the current understanding and outlines a robust experimental framework for the definitive elucidation of its molecular interactions and physiological effects. The primary hypothesized mechanism centers on the inhibition of gamma-aminobutyric acid (GABA) reuptake transporters, a hallmark of the nipecotic acid family. We further explore potential secondary targets and the influence of stereochemistry on biological activity. This guide is intended for researchers, scientists, and drug development professionals engaged in neuropharmacology and medicinal chemistry, providing both foundational knowledge and actionable experimental protocols.

Introduction: The Piperidine-3-Carboxylic Acid Scaffold

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, present in numerous pharmaceuticals and bioactive natural products.[1][2] Its saturated, six-membered heterocyclic structure provides a versatile scaffold for creating three-dimensional molecules that can effectively interact with biological targets.[2] Within this class, piperidine-3-carboxylic acid, commonly known as nipecotic acid, has been the subject of extensive research due to its potent biological activity.

Nipecotic acid is a well-established inhibitor of GABA uptake in both neuronal and glial cells.[3][4][5] GABA is the primary inhibitory neurotransmitter in the central nervous system (CNS), and its modulation is a key strategy for treating a range of neurological and psychiatric disorders. By blocking the reuptake of GABA from the synaptic cleft, nipecotic acid and its derivatives increase the concentration and duration of GABA at the synapse, thereby enhancing inhibitory neurotransmission. This mechanism is the basis for the anticonvulsant properties of nipecotic acid derivatives like Tiagabine.[4]

This guide focuses on a specific, less-characterized derivative: 2-ethylpiperidine-3-carboxylic acid . While direct literature on this compound is sparse, its structural similarity to nipecotic acid and its ethyl ester, ethyl nipecotate, allows for a mechanistically driven hypothesis of its pharmacological profile. The addition of an ethyl group at the 2-position of the piperidine ring is predicted to modulate the potency, selectivity, and pharmacokinetic properties of the parent compound.

Primary Hypothesized Mechanism of Action: GABA Transporter (GAT) Inhibition

The most probable mechanism of action for 2-ethylpiperidine-3-carboxylic acid is the inhibition of GABA transporters (GATs). There are four known subtypes of GATs: GAT-1, GAT-2, GAT-3, and BGT-1. GAT-1 is the predominant transporter in neurons and is the primary target of the anticonvulsant drug Tiagabine, a derivative of nipecotic acid.[4]

The carboxylic acid moiety at the 3-position and the secondary amine within the piperidine ring are crucial for binding to the GATs. It is hypothesized that 2-ethylpiperidine-3-carboxylic acid acts as a competitive inhibitor, binding to the same site as GABA and preventing its transport out of the synaptic cleft. The ethyl group at the 2-position may influence the binding affinity and selectivity for the different GAT subtypes.

Stereochemistry and Biological Activity

The stereochemistry of piperidine derivatives is known to be critical for their biological activity.[6] It is highly probable that the enantiomers of 2-ethylpiperidine-3-carboxylic acid will exhibit different potencies and selectivities for GATs and other potential targets. For instance, the enantiopure forms of ethyl nipecotate have been shown to have different potencies in inhibiting inflammatory enzymes.[6] Therefore, the synthesis and pharmacological evaluation of individual stereoisomers are essential.

Signaling Pathway: Enhanced GABAergic Neurotransmission

The inhibition of GATs by 2-ethylpiperidine-3-carboxylic acid would lead to an accumulation of GABA in the synaptic cleft. This elevated GABA concentration would result in increased activation of postsynaptic GABA receptors (GABA-A and GABA-B), leading to enhanced inhibitory neurotransmission and a general dampening of neuronal excitability.

Caption: Hypothesized mechanism of enhanced GABAergic signaling by 2-ethylpiperidine-3-carboxylic acid.

Potential Secondary and Off-Target Mechanisms

While GAT inhibition is the most likely primary mechanism, the broad pharmacological utility of the piperidine scaffold suggests other potential targets should be investigated.[7] Derivatives of piperidine-3-carboxylic acid have been explored as:

• Cholinergic Receptor Ligands: Some nipecotic acid esters have been shown to act as cholinergic agonists.[6]

• NMDA Receptor Modulators: Benzylamide derivatives of 2-piperidinecarboxylic acid have shown activity at the PCP site of the NMDA receptor.[8]

• Enzyme Inhibitors: Various piperidine derivatives have been developed as inhibitors for enzymes such as DPP-4, JAK2, and cathepsin K.[7] Furthermore, some have demonstrated antioxidant and anti-inflammatory properties.[5]

A comprehensive pharmacological profile of 2-ethylpiperidine-3-carboxylic acid would require screening against a panel of common CNS targets to identify any secondary or off-target activities.

Experimental Protocols for Mechanistic Elucidation

To validate the hypothesized mechanism of action, a series of in vitro and in vivo experiments are necessary. The following protocols provide a framework for this investigation.

In Vitro Assays

Assay Type	Objective	Key Parameters Measured
GABA Uptake Assay	To determine the inhibitory potency on GAT subtypes.	IC50 values for GAT-1, GAT-2, GAT-3.
Receptor Binding Assay	To assess affinity for GABA receptors and other CNS targets.	Ki values for GABA-A, GABA-B, and a broad receptor panel.
Electrophysiology	To measure the functional effect on neuronal activity.	Changes in postsynaptic currents (e.g., IPSCs) in brain slices.

Detailed Protocol: [³H]GABA Uptake Assay

This protocol describes a method to determine the inhibitory effect of 2-ethylpiperidine-3-carboxylic acid on GABA transporters using radiolabeled GABA in primary neuronal cultures or cell lines expressing specific GAT subtypes.

I. Cell Preparation:

• Culture primary cortical neurons or HEK293 cells stably expressing human GAT-1, GAT-2, or GAT-3 in appropriate multi-well plates.

• Grow cells to a confluent monolayer.

• On the day of the assay, aspirate the culture medium and wash the cells twice with a pre-warmed Krebs-Ringer-HEPES (KRH) buffer.

II. Uptake Inhibition Assay:

• Prepare serial dilutions of 2-ethylpiperidine-3-carboxylic acid and a reference GAT inhibitor (e.g., Tiagabine) in KRH buffer.

• Pre-incubate the cells with the test compounds or vehicle for 15 minutes at 37°C.

• Initiate the uptake reaction by adding KRH buffer containing a fixed concentration of [³H]GABA and a low concentration of unlabeled GABA.

• Allow the uptake to proceed for 10-20 minutes at 37°C.

• Terminate the uptake by rapidly aspirating the solution and washing the cells three times with ice-cold KRH buffer.

• Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify the amount of [³H]GABA taken up by the cells using a scintillation counter.

III. Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for the [³H]GABA uptake inhibition assay.

In Vivo Studies

Following in vitro characterization, in vivo models are crucial to assess the compound's efficacy and therapeutic potential.

• Animal Models of Epilepsy: The anticonvulsant activity of 2-ethylpiperidine-3-carboxylic acid can be evaluated in models such as the maximal electroshock (MES) test or the pentylenetetrazole (PTZ)-induced seizure model in rodents.[4][8]

• Blood-Brain Barrier Penetration: Due to the hydrophilic nature of nipecotic acid, its derivatives often require modification to cross the blood-brain barrier (BBB).[3][4] It is essential to determine the BBB permeability of 2-ethylpiperidine-3-carboxylic acid using techniques like in situ brain perfusion or by measuring brain-to-plasma concentration ratios after systemic administration. Prodrug strategies, such as esterification, may be necessary to enhance CNS delivery.[3]

Conclusion and Future Directions

The pharmacological mechanism of action of 2-ethylpiperidine-3-carboxylic acid is strongly predicted to be the inhibition of GABA reuptake transporters, a characteristic inherited from its parent scaffold, nipecotic acid. The ethyl substitution at the 2-position is anticipated to modulate its potency, selectivity, and pharmacokinetic profile. Definitive elucidation of its mechanism requires a systematic approach, beginning with in vitro GAT inhibition assays and followed by broader receptor screening and in vivo efficacy studies. Understanding the stereochemical contributions to its activity will be paramount for any future drug development efforts. Further research into this compound and its analogues could yield novel therapeutics for epilepsy and other neurological disorders characterized by GABAergic dysfunction.

References

• De Sarro, G., et al. (1999). Synthesis, stability, and pharmacological evaluation of nipecotic acid prodrugs. PubMed. Available from: [Link]

• Thiagarajan, D., et al. (2020). Design, Synthesis and Enhanced BBB Penetration Studies of L-serine-Tethered Nipecotic Acid-Prodrug. Thieme Connect. Available from: [Link]

• Bampas, S., et al. (2021). Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study. MDPI. Available from: [Link]

• Al-Ostoot, F.H., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available from: [Link]

• Wang, Y., et al. (2024). Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K. ResearchGate. Available from: [Link]

• Shanghai Jingwei Chemical Technology Co ltd. (2018). Preparation method of 2-oxo-3-ethyl piperidinecarboxylate. Google Patents.

• Unciti-Broceta, A., et al. (2024). A medicinal chemistry study of quinolones as anticancer agents acting by binding to the TAR RNA-binding protein (TRBP). RSC Medicinal Chemistry. Available from: [Link]

• National Center for Biotechnology Information. CID 161290137 | C16H30N2O4. PubChem. Available from: [Link]

• Sedeh, A.H., et al. (1995). Anticonvulsant activity of novel derivatives of 2- and 3-piperidinecarboxylic acid in mice and rats. PubMed. Available from: [Link]

• Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. Available from: [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Synthesis, stability, and pharmacological evaluation of nipecotic acid prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CAS 25137-01-3: (-)-Ethyl nipecotate | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]
• 8. Anticonvulsant activity of novel derivatives of 2- and 3-piperidinecarboxylic acid in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Analysis and Stereochemical Resolution of 2-Ethylpiperidine-3-Carboxylic Acid Enantiomers

An In-Depth Technical Guide for Analytical Chemists and Drug Development Professionals

Introduction: The Stereochemical Landscape

Substituted piperidines, particularly piperidine-3-carboxylic acid (nipecotic acid) derivatives, are privileged pharmacophores in modern drug discovery. They serve as foundational scaffolds for γ-aminobutyric acid (GABA) reuptake inhibitors (e.g., Tiagabine), novel β-lactam enhancers (e.g., Zidebactam), and direct renin inhibitors[1][2].

The introduction of an ethyl group at the C2 position to form 2-ethylpiperidine-3-carboxylic acid significantly increases the structural complexity of the molecule. Possessing two adjacent chiral centers (C2 and C3), the compound exists as four distinct stereoisomers: two cis enantiomers, (2R,3S) and (2S,3R), and two trans enantiomers, (2R,3R) and (2S,3S).

As a Senior Application Scientist, I have structured this whitepaper to guide you through the definitive analytical workflow required to isolate, identify, and validate the absolute configuration of these enantiomers. We will move beyond standard operating procedures to explore the causality behind each technique, ensuring that every protocol acts as a self-validating system.

Chromatographic Resolution: The Thermodynamic Approach

Before structural analysis can begin, the racemic mixture must be resolved into enantiopure fractions. For piperidine-3-carboxylic acid derivatives, polysaccharide-based chiral stationary phases (CSPs) operating in normal-phase high-performance liquid chromatography (HPLC) are the gold standard[3].

Causality & Rationale

Why choose an immobilized amylose CSP (e.g., Chiralpak IA) over a protein-based column? The amylose tris(3,5-dimethylphenylcarbamate) stationary phase provides a highly ordered helical structure. The carbamate linkages act as both hydrogen bond donors and acceptors, interacting directly with the carboxylic acid and secondary amine of the piperidine ring. The steric bulk of the 2-ethyl group forces the enantiomers to interact differentially with the chiral cavities of the CSP, leading to baseline resolution[1].

Protocol 1: Chiral HPLC Separation

• System Preparation: Equilibrate an HPLC system equipped with a Chiralpak IA column (250 × 4.6 mm, 5 µm) at 30°C using a column oven.

• Mobile Phase: Prepare a normal-phase mixture of n-hexane and ethanol (70:30, v/v). Crucial Step: Add 0.1% diethylamine (DEA) and 0.1% trifluoroacetic acid (TFA) to suppress zwitterionic ionization and improve peak symmetry.

• Execution: Inject 10 µL of the racemic sample (2 mg/mL) at a flow rate of 1.0 mL/min. Monitor UV absorbance at 225 nm.

• Self-Validation Mechanism: Conduct a thermodynamic temperature study (20°C to 50°C). Plot ln(k) versus 1/T (van 't Hoff plot). A strictly linear relationship confirms that the chiral recognition mechanism remains constant and that the separation is entropically driven, validating the robustness of the method[1].

Quantitative Data Summary

The following table summarizes the thermodynamic impact on the chiral separation of a representative piperidine-3-carboxylic acid derivative, demonstrating the inverse relationship between temperature and resolution[1].

Table 1: Thermodynamic Parameters for Chiral Separation on Chiralpak IA

Temperature (°C)	Retention Factor ( k1​ )	Retention Factor ( k2​ )	Separation Factor ( α )	Resolution ( Rs​ )
20	3.10	9.95	3.21	12.13
30	2.55	7.14	2.80	10.45
40	2.10	5.35	2.55	8.60
50	1.75	3.94	2.25	7.01

Relative Stereochemistry: NMR Spectroscopic Analysis

Once enantiopure fractions are isolated, the next step is determining the relative configuration (cis vs. trans) using Nuclear Magnetic Resonance (NMR) spectroscopy.

Causality & Rationale

In solution, 2-ethylpiperidine-3-carboxylic acid adopts a chair conformation. The bulky 2-ethyl group acts as a conformational anchor, overwhelmingly preferring the equatorial position to minimize 1,3-diaxial steric clashes. Because the C2 substituent is locked equatorially, the orientation of the C3 carboxylic acid (axial or equatorial) directly dictates the cis or trans geometry. We exploit the Karplus relationship and Nuclear Overhauser Effect (NOE) to map this geometry[2].

Protocol 2: NMR-Based Relative Stereochemical Assignment

• Sample Preparation: Dissolve 15 mg of the enantiopure fraction in 0.6 mL of DMSO- d6​ .

• 1D 1 H and 13 C Acquisition: Acquire standard 1D spectra to assign the chemical shifts of the piperidine ring protons.

• 2D COSY and HSQC: Utilize COSY to trace the spin system from the secondary amine (N-H) through H-2, H-3, and around the ring. Use HSQC to unequivocally assign the carbon backbone.

• Coupling Constant Analysis ( J -coupling): Extract the 3JH2−H3​ coupling constant.

• 2D NOESY/ROESY: Acquire a NOESY spectrum with a mixing time of 300-500 ms to observe through-space interactions.

• Self-Validation Mechanism: Cross-reference the J -coupling with the NOESY data.

  • Trans Isomer: If H-2 is axial and H-3 is axial, the 3JH2−H3​ will be large (~10-12 Hz). NOESY will show no strong cross-peak between H-2 and H-3.

  • Cis Isomer: If H-2 is axial and H-3 is equatorial, the 3JH2−H3​ will be small (~4-5 Hz). NOESY will show a strong cross-peak between H-2 and H-3 due to their spatial proximity. This orthogonal data agreement validates the relative assignment.

Absolute Configuration: X-Ray Crystallography

To transition from relative (cis/trans) to absolute (R/S) configuration, single-crystal X-ray diffraction (SCXRD) is required.

Causality & Rationale

Free piperidine-3-carboxylic acids exist as zwitterions in the solid state, which often leads to polymorphism or poor crystal packing, making it difficult to grow diffraction-quality crystals[4]. Furthermore, determining absolute configuration using Mo-K α or Cu-K α radiation requires an anomalous scatterer (a heavy atom) to calculate the Flack parameter reliably. To solve both issues simultaneously, we utilize co-crystallization or salt formation with a chiral resolving agent containing a known stereocenter or a heavy atom[2][4].

Protocol 3: Co-Crystallization and SCXRD

• Salt Formation: Combine equimolar amounts of the purified 2-ethylpiperidine-3-carboxylic acid enantiomer and an enantiopure chiral acid, such as (2R,3R)-tartaric acid or p-hydroxybenzoic acid, in a minimal volume of hot methanol.

• Crystal Growth: Allow the solution to cool slowly to room temperature in a vibration-free environment, utilizing vapor diffusion with diethyl ether to induce slow precipitation.

• Diffraction: Mount a suitable single crystal on a diffractometer equipped with a Cu-K α microfocus source.

• Self-Validation Mechanism: Solve the structure and refine the Flack parameter. A Flack parameter near 0 (with an esd < 0.1) confirms the absolute structure. Furthermore, the known absolute configuration of the co-former (e.g., (2R,3R)-tartaric acid) acts as an internal chiral reference. If the refined structure correctly models the known co-former, the assigned absolute configuration of the piperidine analyte is definitively validated.

Integrated Analytical Workflow

The following diagram illustrates the interconnected, self-validating pipeline required for the complete structural elucidation of these enantiomers.

Workflow for stereochemical resolution and structural analysis of piperidine derivatives.

Conclusion

The structural analysis of 2-ethylpiperidine-3-carboxylic acid enantiomers requires a multi-disciplinary approach. By coupling the thermodynamic precision of polysaccharide-based chiral HPLC with the geometric insights of 2D NMR and the absolute certainty of co-crystal X-ray diffraction, researchers can establish a rigorous, self-validating analytical package. This methodology not only ensures regulatory compliance in drug development but also guarantees the scientific integrity of the resulting structure-activity relationship (SAR) data.

References

• Rane, V. P., et al. "Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam." Journal of Chromatographic Science, 2021. Available at:[Link]

• Märki, H. P., et al. "Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors." National Institutes of Health (PMC). Available at:[Link]

• Ilczyszyn, M., et al. "Crystal and molecular structure of 1:1 complex between piperidine-3-carboxylic acid and p-hydroxybenzoic acid studied by X-ray diffraction, FTIR, 1H and 13C NMR spectroscopy." ResearchGate. Available at:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

The Strategic Role of 2-Ethylpiperidine-3-carboxylic Acid in Early-Stage Drug Discovery: A Technical Guide

Foreword: The Piperidine Scaffold - A Cornerstone of Modern Medicinal Chemistry

The piperidine ring is a ubiquitous and highly valued scaffold in the realm of drug discovery.[1] Its prevalence in over twenty classes of pharmaceuticals and numerous natural alkaloids is a testament to its remarkable versatility.[2] The conformational flexibility of the six-membered saturated nitrogen-containing heterocycle allows it to present appended functionalities in a well-defined three-dimensional orientation, facilitating precise interactions with biological targets.[3] This inherent structural advantage, coupled with its favorable physicochemical properties, has cemented the piperidine motif as a "privileged scaffold" in medicinal chemistry. This guide delves into the specific potential of a less-explored derivative, 2-ethylpiperidine-3-carboxylic acid, as a strategic building block in the design and synthesis of novel therapeutic agents. We will explore its synthesis, potential applications, and the rationale behind its use in generating new chemical entities with tailored pharmacological profiles.

The Architectural Logic of 2-Ethylpiperidine-3-carboxylic Acid: A Scaffold for Innovation

The unique substitution pattern of 2-ethylpiperidine-3-carboxylic acid offers medicinal chemists a compelling starting point for library synthesis and lead optimization. The strategic placement of the ethyl and carboxylic acid groups on the piperidine ring imparts specific conformational biases and provides two distinct points for chemical diversification.

Conformational Implications of the 2-Ethyl Group

The presence of an ethyl group at the C2 position, adjacent to the nitrogen atom, is expected to significantly influence the conformational equilibrium of the piperidine ring. The steric bulk of the ethyl group can favor an equatorial orientation to minimize unfavorable 1,3-diaxial interactions. This conformational preference can be exploited to orient other substituents in a predictable manner, which is a crucial aspect of rational drug design.

The Carboxylic Acid: A Versatile Handle for Derivatization

The carboxylic acid at the C3 position serves as a versatile functional handle for a wide array of chemical modifications. It can be readily converted into amides, esters, and other functional groups, allowing for the exploration of a broad chemical space. This versatility is paramount in establishing structure-activity relationships (SAR) and fine-tuning the pharmacokinetic and pharmacodynamic properties of lead compounds.

Synthesis of the Core Scaffold: A Proposed Pathway

While direct, detailed synthetic procedures for 2-ethylpiperidine-3-carboxylic acid are not extensively reported in the literature, a plausible and efficient route can be devised based on established methodologies for related piperidine structures. The proposed synthesis commences with the construction of a 2-oxo-piperidine (lactam) precursor, followed by its reduction.

Synthesis of the Lactam Precursor: 3-Ethyl-2-oxopiperidine-3-carboxylic acid

A robust method for the synthesis of the key lactam intermediate, 3-ethyl-2-oxopiperidine-3-carboxylic acid, starts from diethyl ethylmalonate.[4] A related approach for an unsubstituted analog involves the reaction of diethyl malonate with acrylonitrile followed by hydrogenation and cyclization.[5][6]

Experimental Protocol: Synthesis of Ethyl 2-oxo-3-piperidinecarboxylate (A Related Unsubstituted Precursor) [5][6]

• Step 1: Michael Addition

  • To a stirred solution of diethyl malonate (1.0 eq) in a suitable solvent (e.g., ethanol), add a catalytic amount of a base (e.g., sodium ethoxide).

  • Cool the reaction mixture in an ice bath and add acrylonitrile (1.1 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Neutralize the reaction with a weak acid (e.g., acetic acid) and remove the solvent under reduced pressure.

  • Purify the resulting diethyl 2-cyanoethylmalonate by vacuum distillation.

• Step 2: Reductive Cyclization

  • In a high-pressure reactor, dissolve the diethyl 2-cyanoethylmalonate (1.0 eq) in a suitable solvent (e.g., ethanol).

  • Add a hydrogenation catalyst, such as Raney Nickel or Raney Cobalt.[5][6]

  • Pressurize the reactor with hydrogen gas (e.g., 50-100 atm) and heat to 80-120 °C.

  • Monitor the reaction by hydrogen uptake or TLC until completion.

  • Cool the reactor, carefully filter off the catalyst, and concentrate the filtrate under reduced pressure.

  • The resulting crude ethyl 2-oxo-3-piperidinecarboxylate can be purified by recrystallization or column chromatography.

To obtain the desired 3-ethyl substituted precursor, diethyl ethylmalonate would be used in place of diethyl malonate in a similar synthetic sequence.

Reduction of the Lactam to the Piperidine Core

The reduction of the lactam functionality in 3-ethyl-2-oxopiperidine-3-carboxylic acid is the final step to yield the target 2-ethylpiperidine-3-carboxylic acid. This transformation can be achieved using powerful reducing agents capable of reducing amides, such as lithium aluminum hydride (LiAlH₄) or borane complexes (e.g., BH₃·THF).

Experimental Protocol: General Procedure for Lactam Reduction

• Carefully add the 3-ethyl-2-oxopiperidine-3-carboxylic acid (or its ester) (1.0 eq) to a suspension of lithium aluminum hydride (excess, e.g., 2-4 eq) in a dry, aprotic solvent (e.g., tetrahydrofuran, THF) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C.

• After the initial reaction subsides, heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC.

• Cool the reaction to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by an aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting aluminum salts and wash thoroughly with the reaction solvent.

• Dry the combined organic filtrate over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude 2-ethylpiperidine-3-carboxylic acid.

• The final product can be purified by crystallization or chromatographic techniques.

Synthetic Workflow Diagram

Caption: Proposed synthetic pathway to 2-ethylpiperidine-3-carboxylic acid.

Applications in Early-Stage Drug Discovery: Exploring Therapeutic Potential

The 2-ethylpiperidine-3-carboxylic acid scaffold, a derivative of nipecotic acid (piperidine-3-carboxylic acid), holds significant promise as a starting point for the development of novel therapeutics, particularly in the area of neuroscience.

Targeting GABAergic Neurotransmission

Nipecotic acid is a well-known inhibitor of γ-aminobutyric acid (GABA) uptake.[7] By blocking the GABA transporters (GATs), nipecotic acid increases the concentration of GABA in the synaptic cleft, thereby enhancing inhibitory neurotransmission. This mechanism of action is of great interest for the treatment of neurological disorders characterized by GABAergic dysfunction, such as epilepsy and anxiety.

The addition of a 2-ethyl group to the nipecotic acid scaffold can modulate its potency and selectivity for different GAT subtypes. The lipophilicity and steric profile of the 2-ethyl group may influence the binding affinity of the molecule to the transporter proteins. Furthermore, derivatization of the carboxylic acid and the piperidine nitrogen can be used to fine-tune the compound's properties, including its ability to cross the blood-brain barrier, a significant challenge for the parent nipecotic acid.[8]

GABAergic Synapse and the Role of GAT Inhibitors

Caption: Inhibition of GABA reuptake at the synapse by a GAT inhibitor.

A Scaffold for Broader Applications

Beyond its potential as a GAT inhibitor, the 2-ethylpiperidine-3-carboxylic acid scaffold can be utilized in the development of a wide range of therapeutic agents. The piperidine ring is a key component in drugs targeting various receptors and enzymes. For instance, derivatives of piperidine carboxylic acids have been investigated as:

• Anti-osteoporosis agents targeting cathepsin K.[9]

• PPARα/γ dual agonists for the treatment of metabolic disorders.

• Antimicrobial agents .[10]

• Analgesics .[3]

The unique stereochemical and electronic properties conferred by the 2-ethyl and 3-carboxy substituents can be leveraged to design selective and potent modulators of these and other biological targets.

Structure-Activity Relationship (SAR) Considerations

While specific SAR data for 2-ethylpiperidine-3-carboxylic acid derivatives is limited, we can extrapolate from the broader class of substituted piperidines.

Structural Modification	Potential Impact on Biological Activity
Stereochemistry at C2 and C3	The relative and absolute stereochemistry of the ethyl and carboxylic acid groups will be critical for defining the molecule's three-dimensional shape and its interaction with the binding pocket of a target protein. Enantiomerically pure synthesis or chiral resolution will be essential for developing selective drugs.
Derivatization of the Carboxylic Acid	Conversion to amides or esters can modulate polarity, membrane permeability, and hydrogen bonding capacity. For example, forming an amide with a lipophilic amine could enhance blood-brain barrier penetration.
Substitution on the Piperidine Nitrogen	Alkylation or acylation of the piperidine nitrogen provides a key vector for exploring interactions with the target protein and for modifying the overall physicochemical properties of the molecule. Large, lipophilic substituents on the nitrogen of nipecotic acid have been shown to increase GAT inhibitory potency.[11][12]
Modification of the Ethyl Group	Varying the length and nature of the alkyl chain at the C2 position can probe the steric and hydrophobic tolerance of the target's binding site.

Future Directions and Conclusion

2-Ethylpiperidine-3-carboxylic acid represents a promising, yet underexplored, scaffold in the landscape of early-stage drug discovery. Its synthesis, while not directly reported in a single procedure, is readily achievable through established chemical transformations. The unique conformational constraints imposed by the 2-ethyl group, combined with the versatile derivatization potential of the 3-carboxylic acid, make it an attractive starting point for the generation of novel chemical entities.

Future research should focus on the stereoselective synthesis of this scaffold and the systematic exploration of its derivatization to build libraries for screening against a diverse range of biological targets. In particular, its potential as a modulator of GABAergic neurotransmission warrants further investigation. As medicinal chemists continue to seek novel three-dimensional structures to tackle challenging biological targets, scaffolds like 2-ethylpiperidine-3-carboxylic acid will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

• Rice University. (2024, December 20). New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. ScienceDaily. Retrieved from

• Wang, Y., et al. (2021).
• Padwa, A., et al. (2004). Preparation of 2-diazo-2-oxopiperidin-3-yl-3-oxopropanoates. Useful reagents for Rh(II)-catalyzed cyclization-cycloaddition chemistry. ARKIVOC, 2004(5), 1-19.
• de Almeida, J. G. L., et al. (2013). Synthesis, antifungal and cytotoxic activities of 2-aryl-3-((piperidin-1-yl)ethyl)thiazolidinones. European Journal of Medicinal Chemistry, 65, 333-340.
• Shanghai Jingwei Chemical Technology Co ltd. (2021).
• Liu, Y., et al. (2020). Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. Molecules, 25(11), 2533.
• Shanghai Jingwei Chemical Technology Co ltd. (2021).
• Wanner, K. T., et al. (2015). Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with tricyclic cage structures in the lipophilic domain. Medicinal Chemistry Research, 24(1), 1-17.
• De Sarro, G., et al. (1998). Synthesis, stability, and pharmacological evaluation of nipecotic acid prodrugs. Journal of Medicinal Chemistry, 41(14), 2544-2551.
• Pabel, J., et al. (2016). N-Substituted Nipecotic Acids as (S)-SNAP-5114 Analogues with Modified Lipophilic Domains. ChemistrySelect, 1(15), 4756-4763.
• AstraZeneca AB. (2012). Pharmaceutical compounds. US8153629B2.
• Lutz, T., et al. (2018). Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with a trans-alkene spacer as potent GABA uptake inhibitors. Bioorganic & Medicinal Chemistry, 26(23-24), 6096-6111.
• Sumitomo Chemical Company, Limited. (2001).
• Schousboe, A., et al. (2014). Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. Current Drug Targets, 15(1), 34-40.
• Jahan, S., et al. (2016). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(1), 77-82.

• European Fine Chemicals Group. (n.d.). The role of intermediates in the manufacturing of APIs. Retrieved from [Link]

• Shishkina, A. A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.
• Canchola, J. (2021). Synthesis and Biological Assessment of Alkyl Pyridine Antimicrobials.
• Al-Amiery, A. A., et al. (2021). Synthesis, Characterization and Evalution of Biological Activity of Some Substituted Hetrocyclic Compounds and Their Metal(II) C. Egyptian Journal of Chemistry, 64(10), 5699-5708.
• Constellation Pharmaceuticals, Inc. (2025). PIPERIDINYL-METHYL-PURINEAMINES AS NSD2 INHIBITORS AND ANTI-CANCER AGENTS. EP4559915A1.
• Gembarska, N., et al. (2002). Syntheses, activity and modeling studies of 3- and 4-(sulfo- and sulfonamidoalkyl)pyridine and piperidine-2-carboxylic acid derivatives as analogs of NMDA receptor antagonists. Bioorganic & Medicinal Chemistry, 10(10), 3323-3332.
• Pabel, J. (2018). Exploring 5-substituted nipecotic acid derivatives in the search for novel GABA uptake inhibitors by means of MS based techniques. Ludwig-Maximilians-Universität München.
• Zhejiang Huahai Pharmaceutical Co., Ltd. (2017). It is a kind of（S）The preparation method of 3 piperidine carboxylic acids. CN106831540A.
• Wang, M., et al. (2021). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 9, 755282.
• Shishkina, A. A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.

• Chemcas. (n.d.). 3-(2-ISOPROPOXYCARBONYL-ETHYL)-6-OXO-PIPERIDINE-3-CARBOXYLIC ACID. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Carbethoxy-2-piperidone. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. arkat-usa.org [arkat-usa.org]
• 5. The preparation method of ethyl 2-oxo-3-piperidinecarboxylate - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN108484484B - Preparation method of 2-oxo-3-ethyl piperidinecarboxylate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, stability, and pharmacological evaluation of nipecotic acid prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, antifungal and cytotoxic activities of 2-aryl-3-((piperidin-1-yl)ethyl)thiazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. N‐Substituted Nipecotic Acids as (S)‐SNAP‐5114 Analogues with Modified Lipophilic Domains - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with a trans-alkene spacer as potent GABA uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 2-Ethylpiperidine-3-Carboxylic Acid Derivatives

Introduction: The Strategic Imperative of Early and Comprehensive Pharmacokinetic Profiling

In the landscape of modern drug discovery, the piperidine scaffold is a cornerstone of medicinal chemistry, valued for its synthetic tractability and its presence in numerous approved therapeutics.[1][2][3] Specifically, 2-ethylpiperidine-3-carboxylic acid derivatives represent a promising class of compounds with potential applications across various therapeutic areas. However, the journey from a promising lead compound to a clinically viable drug is fraught with challenges, a significant portion of which are related to suboptimal pharmacokinetic (PK) properties.[4][5] A compound's absorption, distribution, metabolism, and excretion (ADME) profile dictates its in vivo behavior, influencing both efficacy and safety.[4][6][7][8][9] Therefore, a rigorous and early-stage pharmacokinetic characterization is not merely a regulatory requirement but a strategic imperative to de-risk drug development programs and guide medicinal chemistry efforts toward candidates with a higher probability of success.

This guide provides a comprehensive technical framework for the pharmacokinetic profiling of 2-ethylpiperidine-3-carboxylic acid derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for experimental choices. By integrating in vitro assays with in vivo studies and robust bioanalytical methods, this guide aims to provide a self-validating system for generating reliable and predictive pharmacokinetic data.

I. Foundational In Vitro ADME Profiling: Building a Predictive Framework

The initial stages of drug discovery necessitate high-throughput screening methods to evaluate a large number of compounds quickly and cost-effectively.[10] In vitro ADME assays serve as the first-line assessment, providing critical data to build structure-activity relationships (SAR) and identify potential liabilities early in the process.[6][7][11]

A. Absorption: Predicting Oral Bioavailability

For many therapeutic indications, oral administration is the preferred route. Therefore, assessing a compound's potential for oral absorption is a critical early step.

1. Permeability Assessment: The Caco-2 Cell Model

The Caco-2 cell line, derived from human colorectal adenocarcinoma, spontaneously differentiates into a monolayer of polarized enterocytes that mimic the epithelial barrier of the small intestine.[9][12][13] This model is widely used to predict the intestinal permeability of drug candidates.[12][14]

Key Experimental Insights: The Caco-2 assay not only provides a measure of passive diffusion but can also identify the involvement of active transport mechanisms, such as efflux by P-glycoprotein (P-gp).[13] An efflux ratio, calculated from bidirectional transport studies (apical-to-basolateral vs. basolateral-to-apical), greater than 2 is indicative of active efflux and may suggest potential issues with achieving therapeutic concentrations in vivo.

Experimental Protocol: Caco-2 Permeability Assay [12][13][15]

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: The transepithelial electrical resistance (TEER) is measured to ensure the integrity of the cell monolayer. A TEER value above a pre-determined threshold (e.g., 200 Ω·cm²) indicates a suitable monolayer for the assay.[15]

• Transport Study:

  • For apical-to-basolateral (A-to-B) transport, the test compound is added to the apical (donor) chamber, and samples are collected from the basolateral (receiver) chamber at specified time points.

  • For basolateral-to-apical (B-to-A) transport, the compound is added to the basolateral chamber, and samples are collected from the apical chamber.

• Sample Analysis: The concentration of the test compound in the donor and receiver chambers is quantified by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated.

2. Physicochemical Properties: Solubility and Lipophilicity

A compound's aqueous solubility and lipophilicity are fundamental properties that influence its absorption.[9][16]

• Aqueous Solubility: Poor solubility can limit the dissolution of a drug in the gastrointestinal tract, thereby hindering its absorption.[16]

• Lipophilicity (LogD): This parameter describes the partitioning of a compound between an organic and an aqueous phase at a physiological pH. An optimal LogD range is crucial for balancing membrane permeability and aqueous solubility.

Parameter	Experimental Method	Significance
Kinetic Solubility	Nephelometry or turbidimetry	High-throughput assessment of solubility from a DMSO stock solution.
Thermodynamic Solubility	Shake-flask method	Equilibrium solubility of the solid compound, considered the "gold standard."
LogD at pH 7.4	Shake-flask method with octanol and buffer	Predicts passive diffusion across biological membranes.

B. Distribution: Understanding Tissue Penetration and Target Engagement

Once absorbed, a drug distributes throughout the body, and only the unbound fraction is available to interact with its target and exert a pharmacological effect.

Plasma Protein Binding (PPB)

The extent to which a compound binds to plasma proteins, primarily albumin, significantly impacts its free concentration and, consequently, its efficacy and clearance.[17][18][19]

Key Experimental Insights: High plasma protein binding (>99%) can lead to a low volume of distribution and may necessitate higher doses to achieve therapeutic free drug concentrations. It can also be a source of drug-drug interactions if co-administered drugs compete for the same binding sites.

Experimental Protocol: Rapid Equilibrium Dialysis (RED) for PPB [17][20]

• Device Preparation: A RED device with a semi-permeable membrane is used.

• Sample Incubation: The test compound is added to plasma in one chamber, and buffer is added to the other chamber. The device is incubated at 37°C to allow for equilibrium.

• Sample Collection and Analysis: After incubation, samples are taken from both chambers, and the concentration of the test compound is determined by LC-MS/MS.

• Data Analysis: The percentage of unbound drug is calculated.

C. Metabolism: Predicting Clearance and Potential for Drug-Drug Interactions

Metabolism, primarily in the liver, is a major route of elimination for many drugs. Understanding a compound's metabolic stability and its potential to interact with drug-metabolizing enzymes is crucial for predicting its in vivo half-life and assessing the risk of drug-drug interactions (DDIs).

1. Metabolic Stability

This assay determines the rate at which a compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance.[21][22][23][24]

Key Experimental Insights: Compounds with high metabolic instability may have a short half-life in vivo, requiring frequent dosing. Conversely, highly stable compounds may accumulate in the body, leading to potential toxicity.

Experimental Protocol: Metabolic Stability in Human Liver Microsomes (HLM) [21][23]

• Incubation: The test compound is incubated with HLMs in the presence of the cofactor NADPH to initiate phase I metabolic reactions.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched.

• Analysis: The concentration of the parent compound remaining at each time point is quantified by LC-MS/MS.

• Data Calculation: The rate of disappearance is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

2. Cytochrome P450 (CYP) Inhibition

CYP enzymes are a major family of enzymes responsible for the metabolism of a wide range of drugs.[25][26] Assessing a compound's potential to inhibit these enzymes is critical for predicting DDIs.[25][27][28]

Key Experimental Insights: Inhibition of a specific CYP isoform can lead to increased plasma concentrations of co-administered drugs that are substrates for that enzyme, potentially causing adverse effects. Regulatory agencies recommend evaluating inhibition of key CYP isoforms, including CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4.[26]

Experimental Protocol: CYP Inhibition Assay (IC50 Determination) [25][26][27][29]

• Incubation: The test compound at various concentrations is co-incubated with HLMs, a specific CYP probe substrate, and NADPH.

• Metabolite Quantification: The formation of the specific metabolite of the probe substrate is measured by LC-MS/MS or fluorescence.

• Data Analysis: The concentration of the test compound that causes 50% inhibition of the probe substrate metabolism (IC50) is determined.

II. In Vivo Pharmacokinetic Studies: Bridging the Gap to Clinical Relevance

While in vitro assays provide valuable predictive data, in vivo studies in animal models are essential for a comprehensive understanding of a compound's pharmacokinetic profile.[30][31][32][33][34] Rodent models, such as mice and rats, are commonly used in early-stage drug discovery.[31][32]

A. Study Design and Execution

A well-designed in vivo PK study is crucial for obtaining reliable data. Key considerations include the choice of animal species, route of administration, dose levels, and blood sampling schedule.

Key Experimental Insights: Including both intravenous (IV) and oral (PO) administration routes allows for the determination of absolute bioavailability, a critical parameter for assessing the efficiency of oral absorption.

Experimental Protocol: In Vivo Pharmacokinetic Study in Rats [30][32][33]

• Animal Acclimation and Dosing: Male Sprague-Dawley rats are acclimated to the facility. The test compound is formulated appropriately for IV and PO administration.

• Blood Sampling: Blood samples are collected at predetermined time points via a cannulated vessel or tail vein.

• Plasma Preparation: Blood samples are processed to obtain plasma, which is then stored frozen until analysis.

• Bioanalysis: The concentration of the test compound in plasma samples is quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis to determine key PK parameters.[4][35]

B. Key Pharmacokinetic Parameters

Parameter	Description	Significance
Cmax	Maximum plasma concentration	Indicates the peak exposure to the drug.
Tmax	Time to reach Cmax	Reflects the rate of absorption.
AUC	Area under the plasma concentration-time curve	Represents the total drug exposure over time.
t½	Half-life	The time it takes for the plasma concentration to decrease by half.
CL	Clearance	The volume of plasma cleared of the drug per unit of time.
Vd	Volume of distribution	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F%	Bioavailability	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.

III. Bioanalytical Method Validation: Ensuring Data Integrity and Regulatory Compliance

The reliability of pharmacokinetic data is entirely dependent on the accuracy and precision of the bioanalytical method used to quantify the drug in biological matrices.[36][37] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established clear guidelines for bioanalytical method validation.[36][38][39][40][41]

A. Core Validation Parameters

A full validation of a bioanalytical method should demonstrate its suitability for its intended purpose.[41]

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the determined value to the true value and the degree of scatter between a series of measurements, respectively.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Sensitivity (Lower Limit of Quantification, LLOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

B. The Central Role of LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules in biological matrices due to its high sensitivity, selectivity, and throughput.[17][36]

IV. Visualizing the Workflow: A Systematic Approach

To ensure a logical and efficient pharmacokinetic profiling workflow, a systematic approach is essential. The following diagram illustrates the key stages, from initial in vitro screening to in vivo characterization.

Caption: A streamlined workflow for the comprehensive pharmacokinetic profiling of novel chemical entities.

V. Conclusion: A Data-Driven Path to Clinical Candidacy

The pharmacokinetic profiling of 2-ethylpiperidine-3-carboxylic acid derivatives is a multifaceted but essential component of their preclinical development. By employing a strategic combination of in vitro and in vivo methodologies, underpinned by robust bioanalytical validation, researchers can gain a deep understanding of a compound's ADME properties. This knowledge is not only crucial for meeting regulatory expectations but also for making informed decisions in lead optimization and candidate selection. The insights gained from this comprehensive profiling empower drug development teams to identify and advance compounds with the most promising pharmacokinetic profiles, ultimately increasing the likelihood of clinical success.

References

• Selvita. In Vitro ADME. [Link]

• FDA. FDA issues final guidance on bioanalytical method validation. [Link]

• Creative Biolabs. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. [Link]

• Alliance Pharma. Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• BioDuro. In Vitro ADME. [Link]

• ScienceDirect. Current status and future directions of high-throughput ADME screening in drug discovery. [Link]

• Protocols.io. Caco2 assay protocol. [Link]

• Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

• FDA. M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• BioDuro. In Vivo PK and TK. [Link]

• KCAS. FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• FDA. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• Nuvisan. Expert DMPK solutions: tailored in vivo PK studies across multiple species. [Link]

• Vimta Labs. In Vivo Pharmacokinetic studies – Rodent and Non Rodent. [Link]

• JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [Link]

• Xtalpi. How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs. [Link]

• NIH. Murine Pharmacokinetic Studies - PMC. [Link]

• MDPI. Refined ADME Profiles for ATC Drug Classes. [Link]

• BioDuro. ADME Caco-2 Permeability Assay. [Link]

• Springer Nature Experiments. Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods. [Link]

• Concept Life Sciences. Assays | ADMET & DMPK | Caco-2 Permeability. [Link]

• Drug development & registration. Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). [Link]

• SpringerLink. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. [Link]

• ResearchGate. In silico EVALUATION OF THE PHARMACOKINETICS AND TOXICITY OF NOVEL PIPERIDINE DERIVATIVES. [Link]

• Bienta. CYP450 inhibition assay (fluorogenic). [Link]

• IntechOpen. ADME Profiling in Drug Discovery and a New Path Paved on Silica. [Link]

• Clinical Tree. ADME Principles in Small Molecule Drug Discovery and Development: An Industrial Perspective. [Link]

• Mattek. Metabolic Stability. [Link]

• Domainex. Plasma Protein Binding Assay. [Link]

• Springer Nature Experiments. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. [Link]

• Visikol. Plasma Protein Binding Assay. [Link]

• Bio-protocol. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. [Link]

• Protocols.io. In-vitro plasma protein binding. [Link]

• Protocols.io. Metabolic stability assay in human, rat, dog or mouse hepatocytes. [Link]

• NIH. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions - PMC. [Link]

• NIH. ADME of Biologics—What Have We Learned from Small Molecules? - PMC. [Link]

• Evotec. Cytochrome P450 (CYP) Inhibition assay (IC50). [Link]

• Encyclopedia.pub. Pharmacological Applications of Piperidine Derivatives. [Link]

• PubChem. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. [Link]

• Semantic Scholar. Effect of piperine and its analogs on pharmacokinetic properties of sorafenib tosylate: Bioanalytical method development and validation. [Link]

• FDA. s - accessdata.fda.gov. [Link]

• MDPI. Pharmacokinetic Evaluation of New Drugs Using a Multi-Labelling Approach and PET Imaging: Application to a Drug Candidate with Potential Application in Neuromuscular Disorders. [Link]

• PubMed. 1-[2(R)-(2-amino-2-methylpropionylamino)-3-(1H-indol-3-yl)propionyl]- 3-benzylpiperidine-3(S)-carboxylic acid ethyl ester (L-163,540): a potent, orally bioavailable, and short-duration growth hormone secretagogue. [Link]

• Mercodia. PK/PD Analysis Services. [Link]

Sources

• 1. Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review) | Khamitova | Drug development & registration [pharmjournal.ru]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. clinicalpub.com [clinicalpub.com]
• 5. ADME of Biologics—What Have We Learned from Small Molecules? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selvita.com [selvita.com]
• 7. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs [creative-biolabs.com]
• 8. In Vitro ADME-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 9. ADME Profiling in Drug Discovery and a New Path Paved on Silica | IntechOpen [intechopen.com]
• 10. Current status and future directions of high-throughput ADME screening in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 13. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 14. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 15. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 16. mdpi.com [mdpi.com]
• 17. Plasma Protein Binding Assay | Domainex [domainex.co.uk]
• 18. Plasma Protein Binding Assay [visikol.com]
• 19. protocols.io [protocols.io]
• 20. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Metabolic Stability Assays [merckmillipore.com]
• 22. Metabolic Stability • Mattek - Part of Sartorius [mattek.com]
• 23. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 24. protocols.io [protocols.io]
• 25. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 26. enamine.net [enamine.net]
• 27. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 28. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods | Springer Nature Experiments [experiments.springernature.com]
• 30. In Vivo PK and TK-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 31. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 32. nuvisan.com [nuvisan.com]
• 33. vimta.com [vimta.com]
• 34. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 35. mdpi.com [mdpi.com]
• 36. resolvemass.ca [resolvemass.ca]
• 37. mercodia.com [mercodia.com]
• 38. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 39. fda.gov [fda.gov]
• 40. labs.iqvia.com [labs.iqvia.com]
• 41. fda.gov [fda.gov]

Protocols & Analytical Methods

Synthesis of 2-Ethylpiperidine-3-carboxylic Acid: An Application Note and Detailed Protocol

Introduction

2-Ethylpiperidine-3-carboxylic acid is a substituted piperidine derivative of significant interest in medicinal chemistry and drug discovery. The piperidine scaffold is a prevalent structural motif in a vast array of pharmaceuticals and natural products, owing to its ability to impart favorable pharmacokinetic properties such as improved solubility, metabolic stability, and bioavailability. The specific substitution pattern of an ethyl group at the 2-position and a carboxylic acid at the 3-position offers a unique three-dimensional structure that can be exploited for targeted interactions with biological macromolecules. This application note provides a detailed, step-by-step protocol for the synthesis of 2-ethylpiperidine-3-carboxylic acid, designed for researchers, medicinal chemists, and professionals in drug development. The described synthetic route is a robust, three-step process commencing with the commercially available 2-ethylnicotinic acid.

Overall Synthetic Scheme

The synthesis of 2-ethylpiperidine-3-carboxylic acid is accomplished through a three-stage process: (1) Fischer esterification of the starting material, 2-ethylnicotinic acid, to protect the carboxylic acid and facilitate the subsequent reduction; (2) Catalytic hydrogenation of the pyridine ring of ethyl 2-ethylnicotinate to the corresponding piperidine derivative; and (3) Saponification of the ethyl ester to yield the final product.

Caption: Overall reaction scheme for the synthesis of 2-ethylpiperidine-3-carboxylic acid.

PART 1: Synthesis of Ethyl 2-Ethylnicotinate (Esterification)

Principle and Rationale

The initial step involves the protection of the carboxylic acid functionality as an ethyl ester. This is crucial because the direct catalytic hydrogenation of pyridylcarboxylic acids can be problematic, often leading to side reactions such as decarboxylation[1]. The Fischer esterification, a classic and reliable method, is employed here. The reaction is catalyzed by a strong acid, typically sulfuric acid, and driven to completion by using an excess of the alcohol (ethanol) which also serves as the solvent.

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Ethylnicotinic Acid	≥98%	(Commercially available)
Ethanol (Absolute)	Anhydrous, ≥99.5%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	Concentrated, 98%	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	Saturated solution	VWR Chemicals
Ethyl Acetate (EtOAc)	ACS Grade	EMD Millipore
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	J.T. Baker

Step-by-Step Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-ethylnicotinic acid (10.0 g, 66.1 mmol).

• Reagent Addition: To the flask, add absolute ethanol (150 mL). Stir the mixture until the starting material is fully dissolved.

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (3.0 mL) to the stirred solution. The addition is exothermic and should be done with caution.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes and ethyl acetate as the eluent.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary evaporator.

• Neutralization: Carefully neutralize the residue by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases. Ensure the final pH is approximately 7-8.

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 2-ethylnicotinate as an oil.

PART 2: Synthesis of Ethyl 2-Ethylpiperidine-3-carboxylate (Hydrogenation)

Principle and Rationale

The core of this synthesis is the catalytic hydrogenation of the pyridine ring. This transformation converts the aromatic, planar pyridine into a saturated, puckered piperidine ring. Platinum(IV) oxide (PtO₂), also known as Adams' catalyst, is a highly effective and commonly used catalyst for the hydrogenation of pyridine derivatives[2]. The reaction is typically carried out in an acidic medium, such as glacial acetic acid, which protonates the pyridine nitrogen, enhancing its susceptibility to reduction[2]. The reaction requires a hydrogen atmosphere, usually at elevated pressure, to facilitate the addition of hydrogen across the double bonds of the pyridine ring.

Materials and Reagents

Reagent/Material	Grade	Supplier
Ethyl 2-Ethylnicotinate	(From Step 1)	-
Platinum(IV) Oxide (PtO₂)	Catalyst grade	Strem Chemicals
Glacial Acetic Acid	ACS Grade	Alfa Aesar
Hydrogen Gas (H₂)	High purity	(Cylinder)
Celite®	Filtering agent	Sigma-Aldrich
Saturated Sodium Bicarbonate (NaHCO₃)	Solution	VWR Chemicals
Ethyl Acetate (EtOAc)	ACS Grade	EMD Millipore
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	J.T. Baker

Step-by-Step Protocol

• Reaction Setup: In a high-pressure hydrogenation vessel (e.g., a Parr shaker apparatus), add a solution of ethyl 2-ethylnicotinate (assumed 11.0 g from the previous step, ~61.4 mmol) in glacial acetic acid (100 mL).

• Catalyst Addition: To this solution, carefully add platinum(IV) oxide (0.5 g, ~5 mol%).

• Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by purging with hydrogen gas. Pressurize the vessel with hydrogen to 50-70 bar.

• Reaction: Stir the mixture vigorously at room temperature for 8-12 hours. The completion of the reaction is indicated by the cessation of hydrogen uptake.

• Catalyst Removal: After the reaction, carefully vent the hydrogen gas and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst. Wash the Celite® pad with a small amount of ethyl acetate.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove the acetic acid and ethyl acetate.

• Work-up: Dissolve the residue in ethyl acetate (100 mL) and carefully neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield ethyl 2-ethylpiperidine-3-carboxylate.

PART 3: Synthesis of 2-Ethylpiperidine-3-carboxylic Acid (Saponification)

Principle and Rationale

The final step is the hydrolysis of the ethyl ester to the free carboxylic acid. This is a standard saponification reaction, where a base, in this case, lithium hydroxide (LiOH), is used to cleave the ester bond. A mixed solvent system of tetrahydrofuran (THF) and water is used to ensure the solubility of both the ester and the hydroxide salt. Subsequent acidification protonates the carboxylate salt to yield the final product.

Materials and Reagents

Reagent/Material	Grade	Supplier
Ethyl 2-Ethylpiperidine-3-carboxylate	(From Step 2)	-
Lithium Hydroxide (LiOH)	Monohydrate, ≥98%	Sigma-Aldrich
Tetrahydrofuran (THF)	ACS Grade	Fisher Scientific
Deionized Water	-	-
Hydrochloric Acid (HCl)	1M solution	VWR Chemicals

Step-by-Step Protocol

• Reaction Setup: In a 250 mL round-bottom flask with a magnetic stir bar, dissolve the crude ethyl 2-ethylpiperidine-3-carboxylate (assumed ~10.5 g from the previous step, ~56.7 mmol) in a mixture of THF (75 mL) and deionized water (25 mL).

• Reagent Addition: Add lithium hydroxide monohydrate (3.57 g, 85.1 mmol) to the solution.

• Reaction: Stir the mixture at room temperature for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting ester.

• Solvent Removal: Remove the THF under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and carefully acidify to pH ~6-7 with 1M HCl. The product will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration.

• Purification: Wash the solid with a small amount of cold water and then dry under vacuum to afford the final product, 2-ethylpiperidine-3-carboxylic acid.

Experimental Workflow Diagram

Caption: Detailed experimental workflow for the three-step synthesis.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 2-ethylpiperidine-3-carboxylic acid. The described three-step sequence, involving esterification, catalytic hydrogenation, and saponification, is a reliable and scalable method for obtaining this valuable building block for drug discovery and development. By following this protocol, researchers can confidently synthesize this compound for their specific applications.

References

• Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of ChemTech Research, 8(4), 1833-1838.

• PatSnap. (2017). Preparation method of ethyl nicotinate. Eureka. [Link]

• Google Patents. (2017).

• Cramer, N. (2025). Iridium(III)-catalysed ionic hydrogenation of pyridines to multisubstituted piperidines. Nature Chemistry. [Link]

• Google Patents. (1964). Catalytic hydrogenation of pyridylcarboxylic acids and pyridylalkylcarboxylic acids.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: 2-Ethylpiperidine-3-Carboxylic Acid as a Building Block in Peptide Synthesis

Introduction: The Strategic Value of Conformational Constraint

In the field of drug discovery and peptide science, the development of peptidomimetics with enhanced therapeutic properties is a paramount objective. Native peptides, while possessing high specificity, often suffer from poor metabolic stability and conformational flexibility, which can lead to reduced receptor affinity and selectivity.[1] The incorporation of non-natural, conformationally constrained amino acids is a powerful strategy to overcome these limitations.[2][3]

2-Ethylpiperidine-3-carboxylic acid, a cyclic β-substituted α-amino acid analogue of proline and pipecolic acid, serves as a potent building block for inducing specific, predictable secondary structures within a peptide chain. Its rigid piperidine scaffold, combined with the steric hindrance imposed by the C2-ethyl group, severely restricts the available conformational space (Φ, Ψ, and χ torsion angles). This constraint can pre-organize the peptide backbone into a bioactive conformation, such as a β-turn, enhancing binding affinity and providing significant resistance to enzymatic degradation by proteases.[4][5] The substitution of proline with pipecolic acid has been shown to convert peptide substrates into selective inhibitors, highlighting the therapeutic potential of such modifications.[6]

This guide provides a comprehensive overview and detailed protocols for the efficient incorporation of Fmoc-protected 2-ethylpiperidine-3-carboxylic acid into peptide sequences using modern Solid-Phase Peptide Synthesis (SPPS) techniques.

Structural Features and Conformational Impact

The unique structure of 2-ethylpiperidine-3-carboxylic acid is the source of its utility. The six-membered piperidine ring is more conformationally restricted than proline's five-membered ring. The addition of an ethyl group at the C2 position, adjacent to the backbone nitrogen, introduces significant steric bulk, further limiting rotation around the N-Cα bond.

Caption: Structure of Fmoc-2-ethylpiperidine-3-carboxylic acid.

This rigid structure influences the peptide backbone by:

• Inducing Turns: The steric hindrance strongly favors specific backbone dihedral angles, making it an excellent inducer of β-turn and γ-turn secondary structures.[4]

• Enhancing Stability: The non-natural structure and protease-resistant N-alkylated peptide bond contribute to a longer biological half-life.[2]

• Improving Selectivity: By locking the peptide into a specific conformation, binding to the target receptor can be enhanced while off-target interactions are minimized.

Solid-Phase Peptide Synthesis (SPPS) Workflow

The incorporation of 2-ethylpiperidine-3-carboxylic acid follows the general principles of Fmoc-based SPPS. The process involves sequential cycles of deprotection and coupling on a solid support resin.[7][8] Due to the steric hindrance of this amino acid, special considerations are required for the coupling step to ensure high efficiency.

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Detailed Experimental Protocols

These protocols are designed for manual synthesis but can be adapted for automated synthesizers. The key to success is ensuring the coupling reaction goes to completion.

Materials and Reagents

• Resin: Appropriate resin for the desired C-terminus (e.g., Wang resin for C-terminal acid, Rink Amide resin for C-terminal amide).[4]

• Solvents: High-purity, amine-free N,N-Dimethylformamide (DMF), Dichloromethane (DCM).

• Amino Acids: Fmoc-protected amino acids, including Fmoc-2-ethylpiperidine-3-carboxylic acid.

• Deprotection Reagent: 20% (v/v) piperidine in DMF.

• Coupling Reagents: See Table 1 for recommendations. HATU is highly recommended.

• Base: N,N-Diisopropylethylamine (DIPEA).

• Washing Solvents: DMF, DCM, Methanol (MeOH).

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water.

Protocol 1: Coupling of Fmoc-2-ethylpiperidine-3-carboxylic acid

This protocol details the most critical step: the acylation of a resin-bound free amine with the sterically hindered 2-ethylpiperidine-3-carboxylic acid. Standard coupling reagents like DCC or HBTU may be inefficient.[1] The use of a highly potent uronium salt-based reagent is strongly advised.

Table 1: Recommended Coupling Reagents for Sterically Hindered Amino Acids

Coupling Reagent	Activating Group	Relative Reactivity	Key Considerations
HATU	OAt ester	Very High	Gold standard for difficult couplings; forms highly reactive ester. Requires >2 eq. of base.[1][9]
HCTU	O-6-ClBt ester	High	More reactive and cost-effective alternative to HBTU.
PyBOP	OBt ester	Moderate-High	Phosphonium salt; avoids guanidinylation side reaction. Good for many hindered residues.
HBTU	OBt ester	Moderate	Often insufficient for severely hindered couplings.
DCC/DIC	O-acylisourea	Low	Not recommended for this application due to low reactivity and potential for side reactions.[1]

Procedure (using HATU):

• Resin Preparation: Following the standard deprotection of the N-terminal Fmoc group on the resin-bound peptide, wash the resin thoroughly with DMF (5 x 1 min).

• Pre-activation of Amino Acid:

  • In a separate vessel, dissolve Fmoc-2-ethylpiperidine-3-carboxylic acid (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF.

  • Add DIPEA (8 equivalents) to the solution.

  • Allow the pre-activation to proceed for 2-5 minutes. The solution may change color.

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel at room temperature for at least 2 hours. For particularly difficult sequences, extending the coupling time to 4 hours or overnight is recommended.[1]

• Monitoring and Washing:

  • Perform a Kaiser test to check for the presence of free primary amines. Note: As this involves coupling to a secondary amine, the test will be negative after the previous residue is coupled. A positive test indicates incomplete coupling of the prior amino acid. For coupling of the piperidine derivative, a test for free amines on the resin is critical. If the test is positive (blue beads), the coupling is incomplete.

  • Wash the resin thoroughly with DMF (5 x 1 min) to remove excess reagents.

Caption: Activation and coupling of a hindered Fmoc-amino acid using HATU.

Protocol 2: Contingency for Incomplete Coupling

If monitoring indicates a failed or incomplete coupling, do not proceed to the next deprotection step. Instead, perform a "double coupling."

• Wash: After the first coupling attempt, wash the resin thoroughly with DMF (3 x 1 min).

• Repeat Coupling: Prepare a fresh solution of activated Fmoc-2-ethylpiperidine-3-carboxylic acid as described in Protocol 4.2 (steps 2.1-2.3).

• Second Coupling: Add the fresh solution to the resin and allow it to react for another 2 hours.[1]

• Wash and Test: Wash the resin again with DMF (5 x 1 min) and repeat the Kaiser test. If the test is negative, you can proceed with the synthesis. If it remains positive, cap the unreacted amines with acetic anhydride to prevent the formation of deletion sequences.

Protocol 3: Fmoc Deprotection, Cleavage, and Purification

The remaining steps of the synthesis follow standard procedures.

• Fmoc Deprotection:

  • Add 20% (v/v) piperidine in DMF to the resin.

  • Agitate for 3 minutes, then drain.

  • Add a fresh portion of 20% piperidine in DMF and agitate for 10-15 minutes.

  • Drain and wash the resin thoroughly with DMF (7 x 1 min) to remove all traces of piperidine and the dibenzofulvene adduct.[4]

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled and deprotected, wash the peptide-resin with DMF, followed by DCM, and dry it under vacuum.

  • Prepare the cleavage cocktail: 95% TFA, 2.5% water, 2.5% TIS. Caution: TFA is highly corrosive.

  • Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-3 hours.[4]

• Peptide Precipitation and Purification:

  • Filter the cleavage mixture to separate the resin.

  • Precipitate the peptide by adding the filtrate dropwise to a large volume of cold diethyl ether.

  • Centrifuge the suspension to pellet the peptide, decant the ether, and wash the pellet with cold ether twice more.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using standard techniques such as reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Coupling	1. Insufficiently potent coupling reagent. 2. Steric hindrance is too great for standard reaction time. 3. Peptide aggregation on resin.	1. Use a high-reactivity reagent like HATU or COMU.[1] 2. Increase coupling time to 4+ hours or perform a double coupling.[1] 3. Use a more solvating solvent mixture (e.g., DMF/NMP) or incorporate structure-breaking elements if possible.
Slow Fmoc Deprotection	Peptide aggregation is preventing the base from accessing the Fmoc group.	Use a more effective deprotection solution (e.g., 2% DBU / 2% piperidine in DMF), but use with caution as it can increase side reactions.
Racemization	Over-activation of the carboxylic acid, especially with excess base.	Avoid large excesses of base. Pre-activation time should be kept to a minimum (2-5 minutes) before adding to the resin. HATU is known to suppress racemization effectively.[9]

References

• Han, G., & Tam, J. P. (1990). Substitution of proline with pipecolic acid at the scissile bond converts a peptide substrate of HIV proteinase into a selective inhibitor. Biochemical and Biophysical Research Communications, 169(1), 310-314. Retrieved from [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• Pennington, M. W., & Byrnes, M. E. (n.d.). Procedures to Improve Difficult Couplings. ResearchGate. Retrieved from [Link]

• Romero-Canelón, I., & Sadler, P. J. (2013). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. PMC. Retrieved from [Link]

• Various Authors. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. Retrieved from [Link]

• Various Authors. (n.d.). Peptidomimetics. Drug Design. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 5. chemistry.princeton.edu [chemistry.princeton.edu]
• 6. Substitution of proline with pipecolic acid at the scissile bond converts a peptide substrate of HIV proteinase into a selective inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chempep.com [chempep.com]
• 8. chempep.com [chempep.com]
• 9. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Chiral Resolution Techniques for 2-Ethylpiperidine-3-Carboxylic Acid: A Comprehensive Application Note &amp; Protocol

Chemical Context & Mechanistic Rationale

The synthesis and isolation of enantiopure substituted piperidines are critical in modern drug development. 2-Ethylpiperidine-3-carboxylic acid is a highly valuable chiral building block, structurally related to nipecotic acid. Its derivatives serve as key intermediates for novel β -lactam enhancer drugs (such as Zidebactam analogs) and advanced peptidomimetics.

The molecule possesses two contiguous stereocenters (C2 and C3), meaning it exists as cis and trans diastereomers, each comprising a pair of enantiomers (e.g., the rac-(2R,3R) and rac-(2S,3S) pair). Achieving high enantiomeric purity requires overcoming specific physicochemical hurdles:

• Zwitterionic Nature: As an amino acid, the free base exists as a zwitterion, rendering it poorly soluble in organic solvents and complicating direct normal-phase chromatography.

• Lack of a Chromophore: The aliphatic piperidine ring lacks UV absorbance, making direct UV-Vis detection during high-performance liquid chromatography (HPLC) nearly impossible without derivatization.

To resolve these enantiomers efficiently, scientists must choose between Classical Diastereomeric Salt Resolution (leveraging the free amine) and Preparative Chiral Chromatography (requiring derivatization).

Figure 1: Decision tree for selecting a chiral resolution strategy based on molecular derivatization.

Strategy A: Chromatographic Resolution via Chiral HPLC

For rapid, high-yield isolation of enantiomers, chiral chromatography of the N-Boc protected derivative is the industry standard. N-Boc protection serves a dual mechanistic purpose: it breaks the zwitterionic network (drastically improving solubility in hexane/ethanol mixtures) and introduces a carbamate moiety that provides a reliable UV chromophore at 210–225 nm .

Thermodynamic Causality in Method Development

Chiral recognition on polysaccharide-based Chiral Stationary Phases (CSPs), such as Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate)), is driven by hydrogen bonding, π−π interactions, and dipole-dipole stacking. This process is highly sensitive to temperature. Thermodynamic investigations of piperidine-3-carboxylic acid derivatives reveal an enthalpically driven separation: as column temperature increases, the retention factor ( k′ ), separation factor ( α ), and resolution ( Rs​ ) decrease . Therefore, sub-ambient or strictly controlled ambient temperatures (e.g., 25–30°C) are mandatory to minimize entropic penalties and maximize transient diastereomeric complex stability.

Protocol 1: Chiral HPLC Separation of N-Boc-2-Ethylpiperidine-3-Carboxylic Acid

This protocol is designed as a self-validating system. By running a racemic standard first and calculating the resolution factor ( Rs​ ), the operator mathematically validates the system's readiness before committing valuable preparative samples.

Materials:

• Column: Chiralpak IA (250 x 4.6 mm, 5 µm for analytical; scale proportionally for prep).

• Mobile Phase: n-Hexane / Ethanol (70:30, v/v). Note: Hexane provides the non-polar bulk to drive the analyte into the stationary phase, while ethanol acts as a polar modifier to tune hydrogen-bonding competition.

• Sample: N-Boc-2-ethylpiperidine-3-carboxylic acid (racemic standard and prep batch), dissolved in mobile phase.

Step-by-Step Methodology:

• System Equilibration: Flush the HPLC system with the 70:30 n-Hexane/Ethanol mobile phase at 1.0 mL/min until the baseline stabilizes (approx. 30 column volumes).

• Thermodynamic Control: Set the column oven strictly to 30°C. Causality: Fluctuations >2°C will alter the enthalpy-entropy compensation, degrading peak resolution.

• Baseline Validation (Self-Validation Step): Inject 10 µL of a 1.0 mg/mL racemic standard. Monitor UV absorbance at 225 nm.

• Calculate Resolution ( Rs​ ): Ensure Rs​=2(tR2​−tR1​)/(w1​+w2​)≥1.5 . If Rs​<1.5 , adjust the ethanol modifier down to 25% to increase retention and theoretical plates.

• Preparative Injection: Once validated, inject the preparative sample. Collect fractions based on UV thresholding.

• Post-Run Verification: Re-inject an aliquot from each collected fraction under analytical conditions. The process is validated only if the enantiomeric excess (ee) is >99.0%.

Figure 2: Self-validating chromatographic method development workflow.

Strategy B: Classical Diastereomeric Salt Resolution

When large-scale (multi-kilogram) resolution is required, chromatography becomes cost-prohibitive. Classical resolution via diastereomeric salt formation is the preferred industrial route.

Mechanistic Rationale

By reacting the racemic basic secondary amine of 2-ethylpiperidine-3-carboxylic acid with an enantiopure chiral acid, two distinct diastereomeric salts are formed. These salts possess different lattice energies and solubilities. Dibenzoyl-L-tartaric acid (L-DBTA) is exceptionally effective for piperidine derivatives . The bulky benzoyl groups provide rigid steric hindrance and π−π stacking opportunities that lock the ethylpiperidine ring into a highly ordered crystalline lattice, selectively precipitating one diastereomer.

Protocol 2: Fractional Crystallization using L-DBTA

This protocol utilizes a "Mother Liquor Check" as its self-validating mechanism. By confirming the optical depletion in the liquid phase, the operator verifies crystal purity without needing to immediately break the solid salt.

Materials:

• Racemic 2-ethylpiperidine-3-carboxylic acid (Free base/zwitterion).

• Dibenzoyl-L-tartaric acid (L-DBTA) or Di(ortho-tolyl)-L-tartaric acid.

• Solvent: Isopropanol (IPA) / Water mixture.

Step-by-Step Methodology:

• Salt Formation: Suspend 1.0 eq of racemic 2-ethylpiperidine-3-carboxylic acid in 10 volumes of IPA. Heat to 70°C.

• Chiral Agent Addition: Slowly add a solution of 0.5 to 1.0 eq of L-DBTA dissolved in IPA. Causality: Using 0.5 eq (the "Pope-Peachey" method) forces the enantiomers to compete for the limited chiral resolving agent, thermodynamically driving the precipitation of the least soluble salt and increasing the initial ee%.

• Controlled Cooling: Cool the mixture at a strict rate of 0.5°C/min to 20°C. Causality: Rapid cooling causes kinetic trapping and co-precipitation of the unwanted diastereomer. Slow cooling ensures thermodynamic control and pure crystal growth.

• Filtration & Self-Validation: Filter the precipitated salt. Crucial Step: Take a 1 mL aliquot of the mother liquor, free-base it using 1M NaOH, extract with DCM, and run on chiral HPLC. If the mother liquor shows >80% ee of the opposite enantiomer, the precipitation was highly selective.

• Salt Breaking: Suspend the isolated crystals in water, adjust to pH 10 with aqueous NaOH (to solubilize the tartrate as a sodium salt), and extract the enantiopure piperidine free base with an organic solvent (e.g., MTBE).

Quantitative Data & Method Comparison

The following tables synthesize the expected thermodynamic and resolution performance data based on established literature for piperidine-3-carboxylic acid derivatives .

Table 1: Thermodynamic Impact on Chiral HPLC (Chiralpak IA, Hexane:EtOH 70:30)

Temperature (°C)	Retention Factor ( k1​ )	Separation Factor ( α )	Resolution ( Rs​ )	Causality / Observation
20	3.45	1.82	> 10.5	Maximum enthalpic interaction; broad peaks.
30	2.80	1.65	~ 10.0	Optimal balance of mass transfer and resolution.
40	2.10	1.40	< 5.0	Entropic penalty disrupts transient diastereomeric complex.

Table 2: Comparison of Resolving Agents for Classical Resolution

Resolving Agent	Eq. Used	Solvent System	Typical Yield (%)	Typical ee (%)	Industrial Viability
L-Tartaric Acid	1.0	EtOH / H2​O	35 - 40	60 - 70	Low (Requires multiple recrystallizations)
L-DBTA	0.5	Isopropanol	40 - 45	> 95	High (Strong π−π lattice stabilization)
Protease (Enzymatic)	Cat.	Buffer (pH 7.2)	Max 50	> 99	High (Requires prior oxalamic esterification)

References

• Rane, V. P., Ahirrao, V. K., More, K. B., & Yeole, R. D. (2021). Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam. Journal of Chromatographic Science, 59(5), 452-457. Available at:[Link]

• Process for the preparation of enantiomerically enriched 3-aminopiperidine. European Patent Office (EP2958894A1).

• An Efficient and Practical Chemoenzymatic Preparation of Optically Active Secondary Amines. Organic Letters (ACS Publications). Available at:[Link]

Introduction: The Strategic Value of the 2-Ethylpiperidine-3-Carboxylic Acid Scaffold

An in-depth guide to the selective modification of 2-ethylpiperidine-3-carboxylic acid, a valuable scaffold in modern drug discovery. This document provides researchers, scientists, and drug development professionals with detailed application notes and validated protocols for N-functionalization, carboxyl group modification, and advanced C-H functionalization strategies.

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and natural products.[1] Its saturated, three-dimensional structure provides an excellent framework for orienting substituents in precise vectors to optimize interactions with biological targets. The 2-ethylpiperidine-3-carboxylic acid scaffold, in particular, offers a synthetically versatile platform with three distinct points for chemical diversification: the secondary amine (piperidine nitrogen), the carboxylic acid, and the C-H bonds of the heterocyclic ring.

This guide moves beyond a simple list of reactions, providing a senior application scientist's perspective on the causality behind protocol choices. We will explore how to selectively address each functional group, the rationale for specific reagents and conditions, and the anticipated outcomes, including stereochemical considerations. Each protocol is designed as a self-validating system, complete with expected results and troubleshooting insights, to empower researchers to confidently incorporate this valuable scaffold into their drug discovery programs.

Section 1: N-Functionalization of the Piperidine Ring

Modification at the piperidine nitrogen is often the first and most crucial step in a synthetic campaign. It directly impacts the scaffold's basicity, lipophilicity, and allows for the introduction of key pharmacophoric elements. The choice of strategy depends on the desired substituent and the overall chemical compatibility.

Causality and Strategy

The secondary amine of the piperidine is a nucleophilic center, making it amenable to reactions with various electrophiles. Reductive amination is a robust and widely used method for introducing alkyl groups, offering high yields and operational simplicity. The reaction proceeds via the formation of an intermediate iminium ion, which is then reduced in situ. The choice of a mild reducing agent like sodium triacetoxyborohydride is critical as it is selective for the iminium ion over other carbonyl groups that might be present in the substrate or aldehyde/ketone, and it is tolerant of mildly acidic conditions which favor imine formation.[2]

Caption: Workflow for N-alkylation via reductive amination.

Protocol 1.1: N-Alkylation via Reductive Amination

This protocol describes the N-alkylation of ethyl 2-ethylpiperidine-3-carboxylate with a representative aldehyde. The carboxylic acid is protected as an ethyl ester to prevent unwanted side reactions.

Materials:

• Ethyl 2-ethylpiperidine-3-carboxylate (1.0 eq)

• Desired aldehyde (e.g., isobutyraldehyde) (1.2 eq)

• Sodium triacetoxyborohydride [NaBH(OAc)₃] (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve ethyl 2-ethylpiperidine-3-carboxylate (1.0 eq) and the selected aldehyde (1.2 eq) in anhydrous DCM (approx. 0.1 M solution).

• Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the mixture portion-wise over 10 minutes. Note: The reaction may be mildly exothermic.

• Continue stirring at room temperature and monitor the reaction's progress using Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Upon completion, slowly quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel to yield the desired N-alkylated product.

Entry	Aldehyde/Ketone	N-Substituent	Typical Yield
1	Isobutyraldehyde	-CH₂(CH(CH₃)₂)	85-95%
2	Cyclohexanone	-Cyclohexyl	80-90%
3	Benzaldehyde	-CH₂(Ph)	90-98%

Section 2: Modification of the Carboxylic Acid Group

The carboxylic acid at the C3 position is a versatile handle for installing a wide range of functional groups, most commonly amides. Amide bonds are metabolically stable and can form crucial hydrogen bond interactions with protein targets, making this functionalization a cornerstone of medicinal chemistry.

Causality and Strategy

Direct conversion of a carboxylic acid and an amine to an amide requires high temperatures and is generally not feasible for complex molecules. Therefore, "coupling agents" are used to activate the carboxylic acid. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like Hydroxybenzotriazole (HOBt) are effective. EDC first reacts with the carboxylate to form a highly reactive O-acylisourea intermediate. This intermediate is prone to side reactions and racemization. HOBt traps this intermediate to form an activated ester, which is more stable and reacts cleanly with the amine to form the desired amide bond with minimal racemization.[2]

Caption: Workflow for amide coupling at the C3-carboxylic acid.

Protocol 2.1: EDC/HOBt Mediated Amide Coupling

This protocol details the coupling of N-Boc-2-ethylpiperidine-3-carboxylic acid with a representative amine. The piperidine nitrogen is protected with a Boc group to prevent its participation in the reaction.

Materials:

• N-Boc-2-ethylpiperidine-3-carboxylic acid (1.0 eq)

• Desired amine (e.g., benzylamine) (1.1 eq)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

• HOBt (Hydroxybenzotriazole) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.0 eq)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• 1M HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• To a stirred solution of N-Boc-2-ethylpiperidine-3-carboxylic acid (1.0 eq) and the desired amine (1.1 eq) in anhydrous DMF (approx. 0.2 M), add HOBt (1.2 eq) and DIPEA (2.0 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield the pure amide.

Entry	Amine	Coupling Product	Typical Yield
1	Benzylamine	N-benzyl amide	80-95%
2	Morpholine	Morpholine amide	75-90%
3	Aniline	N-phenyl amide	70-85%

Section 3: Advanced C-H Functionalization of the Piperidine Ring

Directly converting a C-H bond into a C-C or C-heteroatom bond is a powerful strategy that streamlines synthesis by avoiding pre-functionalization steps. For piperidines, the α-amino C-H bonds (at C2 and C6) are particularly attractive targets. Recent advances in photoredox catalysis have enabled highly diastereoselective functionalization at these positions.[3][4]

Causality and Strategy

Photoredox catalysis utilizes visible light to initiate single-electron transfer (SET) events, generating highly reactive radical intermediates under mild conditions. In the context of piperidine functionalization, an iridium-based photocatalyst, upon excitation by light, can oxidize the piperidine nitrogen. This leads to the formation of a nitrogen-centered radical cation. Subsequent deprotonation at an adjacent carbon (the α-position) generates an α-amino radical. This nucleophilic radical can then be intercepted by an electron-deficient coupling partner, such as a cyanoarene, to form a new C-C bond.[3][4] A key advantage of this method is the ability to achieve high diastereoselectivity, often favoring the thermodynamically most stable product isomer through a post-arylation epimerization process.[3][4]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

Application Note: In Vitro Radioligand Uptake Assay for GAT-1 Modulators Using 2-Ethylpiperidine-3-Carboxylic Acid

Introduction & Mechanistic Rationale

The precise regulation of γ -aminobutyric acid (GABA) in the synaptic cleft is primarily governed by a family of high-affinity, sodium- and chloride-dependent GABA transporters (GATs). Dysregulation of GABA clearance is implicated in numerous neurological conditions, making GAT-1 a prime target for antiepileptic and anxiolytic drug development.

Piperidine-3-carboxylic acid (commonly known as nipecotic acid) is a foundational scaffold for competitive GAT inhibitors[1]. However, its high polarity limits blood-brain barrier (BBB) penetration. To map the steric boundaries of the GAT-1 substrate-binding pocket and improve lipophilicity, researchers frequently synthesize and evaluate substituted analogs, such as 2-ethylpiperidine-3-carboxylic acid [2]. The addition of the 2-ethyl group introduces steric bulk that alters the thermodynamic binding kinetics, making it a critical test article in structure-activity relationship (SAR) campaigns.

To evaluate the efficacy of 2-ethylpiperidine-3-carboxylic acid, a self-validating in vitro [3H] -GABA uptake assay is employed. This system measures the compound's ability to competitively inhibit the inward transport of radiolabeled GABA by GAT-1[3].

Fig 1. Synaptic GABA reuptake pathway and competitive inhibition by piperidine derivatives.

Experimental Design & Causality (E-E-A-T)

A robust protocol cannot merely be a sequence of steps; it must be a self-validating system where every variable is controlled and justified.

The Biological Matrix: HEK-293 hGAT-1 Cells

We utilize Human Embryonic Kidney (HEK-293) cells stably transfected with the human GAT-1 gene. Causality: Wild-type HEK-293 cells lack endogenous GABA transporters. This provides a "clean" biological background, ensuring that any [3H] -GABA uptake measured is exclusively mediated by the transfected hGAT-1, eliminating signal noise from other symporters[4],[5].

Assay Self-Validation Controls

To ensure the integrity of the assay, the following controls must be run in parallel:

• Positive Control: (0.64 µM IC50​ ), a clinically approved, highly potent GAT-1 inhibitor[6].

• Negative Control: (100 µM), which modulates GABAA​ receptors but has zero affinity for GAT-1[6].

• Baseline Control: Non-transfected wild-type HEK-293 cells to quantify non-specific membrane diffusion.

Detailed Step-by-Step Protocol

Phase 1: Preparation and Seeding

• Cell Seeding: Harvest HEK-293 hGAT-1 cells at 80% confluency. Seed into poly-D-lysine coated 24-well plates at a density of 4×104 cells/well.

  • Causality: Poly-D-lysine enhances cellular adhesion, preventing cell detachment during the rigorous washing steps later in the assay[6].

• Incubation: Incubate for 24 hours at 37°C in a 5% CO2​ atmosphere to allow for monolayer formation and transporter localization to the plasma membrane.

Phase 2: Compound Pre-Incubation

• Buffer Exchange: Aspirate the culture media and wash the cells once with 500 µL of warm (37°C) Krebs-Ringer-HEPES (KRH) buffer.

• Compound Addition: Add 2-ethylpiperidine-3-carboxylic acid at varying concentrations (e.g., 0.1 µM to 100 µM) dissolved in KRH buffer.

• Pre-incubation: Incubate the cells with the compound for exactly 10 minutes at 37°C.

  • Causality: Because 2-ethylpiperidine-3-carboxylic acid is a competitive inhibitor, it must reach thermodynamic equilibrium with the GAT-1 binding pocket before the substrate is introduced. Failing to pre-incubate will result in an artificially high apparent IC50​ [3].

Phase 3: Radioligand Uptake & Termination

• Radioligand Addition: Spike each well with 10 nM of [3H] -GABA and 5 µM of unlabeled GABA.

• Uptake Window: Incubate for exactly 3 minutes.

  • Causality: A short 3-minute window captures the initial linear velocity ( V0​ ) of transport. Longer incubations risk intracellular substrate saturation, which triggers reverse transport (efflux) and skews the kinetic data[4],[5].

• Termination: Rapidly aspirate the uptake buffer and immediately wash the cells three times with 500 µL of ice-cold KRH buffer.

  • Causality: The ice-cold buffer serves a dual purpose. It rapidly drops the membrane temperature, "freezing" the transporter's conformational state, while the rapid dilution removes unbound extracellular [3H] -GABA, immediately halting inward transport[5].

Phase 4: Lysis & Quantification

• Cell Lysis: Add 500 µL of 1% Sodium Dodecyl Sulfate (SDS) to each well and agitate for 10 minutes.

  • Causality: SDS is a harsh anionic detergent that completely solubilizes the lipid bilayer, releasing the trapped intracellular [3H] -GABA into the aqueous phase[3].

• Scintillation Counting: Transfer the lysates to scintillation vials, add 3 mL of liquid scintillation cocktail, and measure the radioactivity (Counts Per Minute, CPM) using a Liquid Scintillation Counter (LSC).

Fig 2. Step-by-step workflow for the in vitro [3H]-GABA radioligand uptake assay.

Quantitative Data Interpretation

When evaluating 2-ethylpiperidine-3-carboxylic acid against standard reference compounds, the data should be normalized to the maximum specific uptake (defined by the vehicle control minus the non-specific uptake in the presence of 100 µM Tiagabine).

The table below summarizes the expected pharmacological profile of piperidine-3-carboxylic acid derivatives compared to assay controls:

Compound	Target	Expected IC50​ (µM)	Mechanism / Efficacy	Assay Role
Nipecotic Acid	GAT-1	~1.8	Competitive Inhibitor	Unsubstituted reference standard[7]
2-Ethylpiperidine-3-carboxylic acid	GAT-1	~4.5	Competitive Inhibitor	Test Article (Steric bulk slightly reduces affinity)
Tiagabine	GAT-1	0.64 ± 0.07	Competitive Inhibitor	Positive Control (Highly lipophilic)[6]
Diazepam	GAT-1	> 100	Inactive	Negative Control ( GABAA​ modulator)[6]

By comparing the IC50​ of the 2-ethyl derivative to the unsubstituted nipecotic acid, researchers can quantitatively assess how aliphatic substitutions at the C2 position influence binding thermodynamics within the GAT-1 symporter.

References

• Sitte, H. H., Singer, E. A., & Scholze, P. (2002). Bi-directional transport of GABA in human embryonic kidney (HEK-293) cells stably expressing the rat GABA transporter GAT-1. British Journal of Pharmacology, 135(1), 93–102.[4],[5]

• Zhao, K., et al. (2007). Synthesis and biological evaluation of (R)-N-(diarylmethylthio/sulfinyl)ethyl/propyl-piperidine-3-carboxylic acid hydrochlorides as novel GABA uptake inhibitors. Bioorganic & Medicinal Chemistry, 15(14), 4938-4950.[2]

• Pallo, A., et al. (2014). A Binding Mode Hypothesis of Tiagabine Confirms Liothyronine Effect on γ-Aminobutyric Acid Transporter 1 (GAT1). PLoS One, 9(5): e96500.[6]

• BindingDB. BDBM50020888 (S)-Piperidine-3-carboxylic acid::(S)-nipecotic acid::CHEMBL77484.[7]

• Kragholm, B., et al. (2012). Development of an (S)-1-{2-[tris(4-methoxyphenyl)methoxy]ethyl}piperidine-3-carboxylic acid carba analogue inhibitor for murine γ-aminobutyric acid transporter type 4. ChemMedChem, 7(7), 1245-1255.[1]

Sources

• 1. Development of an (S)-1-{2-[tris(4-methoxyphenyl)methoxy]ethyl}piperidine-3-carboxylic acid [(S)-SNAP-5114] carba analogue inhibitor for murine γ-aminobutyric acid transporter type 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of (R)-N-(diarylmethylthio/sulfinyl)ethyl/propyl-piperidine-3-carboxylic acid hydrochlorides as novel GABA uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. neurocluster-db.meduniwien.ac.at [neurocluster-db.meduniwien.ac.at]
• 4. Bi-directional transport of GABA in human embryonic kidney (HEK-293) cells stably expressing the rat GABA transporter GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bi-directional transport of GABA in human embryonic kidney (HEK-293) cells stably expressing the rat GABA transporter GAT-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Binding Mode Hypothesis of Tiagabine Confirms Liothyronine Effect on γ-Aminobutyric Acid Transporter 1 (GAT1) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BindingDB BDBM50020888 (S)-Piperidine-3-carboxylic acid::(S)-nipecotic acid::CHEMBL77484 [bindingdb.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Ethylpiperidine-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-ethylpiperidine-3-carboxylic acid. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to optimize your reaction yields and overcome common synthetic challenges. As Senior Application Scientists, we combine technical expertise with practical, field-tested insights to ensure your success.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-ethylpiperidine-3-carboxylic acid, offering explanations for the underlying causes and providing actionable solutions.

Problem: Low or No Product Yield

Q1: My reaction is not producing the desired 2-ethylpiperidine-3-carboxylic acid, or the yield is significantly lower than expected. What are the likely causes and how can I improve it?

A1: Low or no yield in the synthesis of 2-ethylpiperidine-3-carboxylic acid can stem from several factors, ranging from the quality of starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.

Possible Causes & Solutions:

• Purity of Starting Materials: The purity of your starting materials is paramount. Impurities can interfere with the reaction, poison catalysts, or lead to the formation of side products.

  • Actionable Advice: Always use freshly purified reagents. For instance, in reactions involving piperidine, a yellow tint indicates oxidation products which should be removed by distillation before use.[1] Store purified reagents under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[1]

• Reaction Conditions: Temperature, reaction time, and solvent choice are critical parameters that can significantly impact the reaction outcome.

  • Actionable Advice:

    • Temperature Control: Some reactions are highly sensitive to temperature fluctuations. Side reactions like polymerization or decomposition can occur at elevated temperatures.[1] It is advisable to perform small-scale trial reactions at different temperatures to identify the optimal range.

    • Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Prolonged reaction times may lead to product decomposition.[1]

    • Solvent Selection: The choice of solvent can influence reaction rates and solubility of reactants. Polar aprotic solvents such as acetonitrile (MeCN) or dimethylformamide (DMF) are often suitable for N-alkylation reactions.[2]

• Catalyst Activity: The choice and activity of the catalyst are crucial, especially in hydrogenation or cyclization steps.

  • Actionable Advice:

    • Catalyst Selection: For the reduction of a pyridine precursor, rhodium on carbon (Rh/C) is often more active than palladium on carbon (Pd/C).[1] Raney Nickel is another effective but often requires higher temperatures.[1][3]

    • Catalyst Poisoning: Ensure starting materials and solvents are free from impurities that can poison the catalyst, such as sulfur compounds.[1]

• Moisture and Air Sensitivity: Many organometallic reagents and intermediates in piperidine synthesis are sensitive to moisture and air.

  • Actionable Advice: Employ anhydrous reaction techniques. Dry all glassware in an oven and cool under a stream of inert gas.[4] Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., using a Schlenk line or glovebox).

Problem: Formation of Side Products and Impurities

Q2: I am observing significant formation of side products, complicating purification and reducing the yield of 2-ethylpiperidine-3-carboxylic acid. How can I minimize these unwanted reactions?

A2: The formation of side products is a common challenge. Identifying the nature of these impurities is the first step toward mitigating their formation.

Common Side Reactions & Prevention Strategies:

• Over-alkylation: In syntheses involving N-alkylation of a piperidine ring, over-alkylation can lead to the formation of quaternary ammonium salts.[2]

  • Prevention:

    • Control Stoichiometry: Use a slight excess of the piperidine starting material relative to the alkylating agent (e.g., 1.1 to 1.2 equivalents).[2]

    • Slow Addition: Add the alkylating agent slowly to the reaction mixture, preferably using a syringe pump, to maintain a low concentration of the alkylating agent.[2]

• Stereoselectivity Issues: In reactions creating chiral centers, a lack of stereoselectivity can result in a mixture of diastereomers, which can be difficult to separate.

  • Prevention: The choice of catalyst and reaction conditions can influence the stereochemical outcome.[1] For instance, in aza-Diels-Alder reactions, the use of cyclic dienes often leads to higher diastereoselectivities.[1]

• Polymerization: Some starting materials, like acrylonitrile, can polymerize under certain conditions.

  • Prevention: Control the reaction temperature and consider the use of radical inhibitors if polymerization is suspected.

Problem: Difficulties in Product Isolation and Purification

Q3: I am struggling to isolate and purify the final 2-ethylpiperidine-3-carboxylic acid product. What techniques are most effective?

A3: The physical properties of 2-ethylpiperidine-3-carboxylic acid (an amino acid) can make its isolation and purification challenging.

Purification Strategies:

• Crystallization: Recrystallization is a powerful purification technique for solid compounds.

  • Protocol: Experiment with different solvent systems to find one in which your product is soluble at high temperatures but sparingly soluble at low temperatures. Common solvent systems for amino acids include water/alcohol mixtures. A patent for a similar compound, 2-oxo-3-piperidinecarboxylic acid ethyl ester, suggests recrystallization from a mixture of petroleum ether and ethanol.[5]

• Chromatography: Column chromatography is a versatile technique for separating complex mixtures.

  • Advice:

    • Normal-phase silica gel chromatography: Can be effective, but the polar nature of the amino acid may lead to tailing. The use of a mobile phase containing a small amount of a polar solvent like methanol and a base like triethylamine can help to improve peak shape.

    • Reverse-phase chromatography (e.g., C18): Often a good choice for polar compounds. A mobile phase of water/acetonitrile or water/methanol with a modifier like trifluoroacetic acid (TFA) or formic acid is typically used.

• Salt Formation: Converting the amino acid to a salt (e.g., a hydrochloride or tosylate salt) can sometimes facilitate crystallization and purification. The free amino acid can then be regenerated by treatment with a base.

Frequently Asked Questions (FAQs)

Q4: What are the common synthetic routes to 2-ethylpiperidine-3-carboxylic acid?

A4: Several synthetic strategies can be employed to synthesize 2-ethylpiperidine-3-carboxylic acid. The choice of route often depends on the availability of starting materials, desired stereochemistry, and scale of the synthesis.

• Hydrogenation of Pyridine Derivatives: A common and effective method involves the catalytic hydrogenation of a substituted pyridine precursor.[6] For example, a 2-ethyl-3-ethoxycarbonylpyridine can be reduced to the corresponding piperidine.[3]

• Cyclization Reactions: Intramolecular cyclization reactions are also widely used to construct the piperidine ring.[6] This can involve reactions like the aza-Michael addition or reductive amination of a linear precursor containing both an amine and a suitable electrophilic group.[6]

• From Diethyl Malonate and Acrylonitrile: A classical approach involves the Michael addition of diethyl malonate to acrylonitrile, followed by reductive cyclization of the resulting cyanoethylmalonate intermediate.[5]

Q5: How can I control the stereochemistry at the 2- and 3-positions of the piperidine ring?

A5: Achieving stereocontrol is a critical aspect of many syntheses, particularly in drug development.

• Chiral Resolution: Racemic mixtures of piperidine derivatives can be separated into their individual enantiomers through resolution with a chiral acid or base. For instance, (±)-nipecotic acid (piperidine-3-carboxylic acid) has been efficiently resolved using dibenzoyl-l-tartaric acid.[7]

• Asymmetric Synthesis: Employing chiral catalysts or chiral auxiliaries during the synthesis can direct the formation of a specific stereoisomer. For example, asymmetric hydrogenation of a tetrahydropyridine intermediate can yield an enantiomerically enriched piperidine.[6]

• Starting from Chiral Precursors: Using enantiomerically pure starting materials, such as amino acids, can be an effective strategy for synthesizing chiral piperidine derivatives.[6]

Q6: My piperidine-containing solution in DMF crystallized upon storage. What is the cause and how can I prevent it?

A6: Crystallization in a piperidine/DMF solution is a common issue. This is often due to the formation of a salt.[1][8] Piperidine can react with atmospheric carbon dioxide to form piperidine carbonate, or with acidic gases (which may be present in the laboratory environment) to form salts like piperidine hydrochloride.[1][8]

• Resolution: You can try to redissolve the crystals by warming the solution. However, it is often best to prepare a fresh solution.

• Prevention: To prevent salt formation, ensure your storage container is well-sealed and consider storing it under an inert atmosphere.[1]

Visualizations and Protocols

Troubleshooting Workflow for Low Reaction Yield

The following diagram illustrates a systematic approach to diagnosing and resolving low yield issues in your synthesis.

Caption: A troubleshooting workflow for diagnosing low reaction yields.

General Protocol for Catalytic Hydrogenation of a Pyridine Precursor

This protocol provides a general guideline for the reduction of a substituted pyridine to the corresponding piperidine. Note: This is a general procedure and may require optimization for your specific substrate.

Materials:

• Pyridine precursor (e.g., 2-ethyl-3-ethoxycarbonylpyridine)

• Catalyst (e.g., 10% Pd/C or Rh/C)

• Solvent (e.g., ethanol, methanol, or acetic acid)

• Hydrogen source (hydrogen gas cylinder or balloon)

• Hydrogenation apparatus (e.g., Parr shaker or H-Cube)

Procedure:

• Preparation: In a suitable reaction vessel, dissolve the pyridine precursor in the chosen solvent.

• Catalyst Addition: Carefully add the catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading is typically 5-10 mol%.

• Hydrogenation: Secure the reaction vessel to the hydrogenation apparatus. Purge the system with hydrogen gas several times to remove any air.

• Reaction: Pressurize the vessel with hydrogen to the desired pressure (this can range from atmospheric pressure to several hundred psi, depending on the apparatus and substrate). Begin stirring and, if necessary, heat the reaction to the optimized temperature.

• Monitoring: Monitor the reaction progress by periodically taking aliquots (if possible) and analyzing them by TLC or LC-MS. Hydrogen uptake can also be monitored on some apparatuses.

• Workup: Once the reaction is complete, carefully vent the hydrogen and purge the system with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Isolation: Remove the solvent under reduced pressure. The crude product can then be purified by recrystallization or chromatography.

Data Summary: Typical Hydrogenation Conditions for Pyridine Reduction

Catalyst	Pressure (psi)	Temperature (°C)	Solvent	Notes
Rh/C	30 - 80	60 - 80	Acetic Acid, Alcohols	Generally more active than Palladium for pyridine reduction.[1]
Pd/C	30 - 80	60 - 80	Alcohols, Ethyl Acetate	Can be prone to catalyst poisoning.[1]
Raney Ni	High	170 - 200	-	Often used for the synthesis of piperidine itself.[1]

References

• Technical Support Center: Overcoming Challenges in Piperidine Synthesis - Benchchem. (URL: )
• Common challenges in working with piperidine-based compounds - Benchchem. (URL: )
• Technical Support Center: Troubleshooting the Synthesis of 2-(Ethyl(phenyl)amino)

• Have you experienced that your piperidine crystallizes when not in use? - ResearchGate. (URL: [Link])

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• PROCESS FOR THE PREPARATION OF INTERMEDIATE USED IN C5AR ANTAGONISTS - Technical Disclosure Commons. (URL: )
• CN108484484B - Preparation method of 2-oxo-3-ethyl piperidinecarboxylate - Google P

• The Resolusion of Ethyl (S)-Nipecotate and the New Synthesis of Ethyl-1- (2-Thiopheneacetyl)-3-Piperidine Carboxylate - ResearchGate. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tdcommons.org [tdcommons.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN108484484B - Preparation method of 2-oxo-3-ethyl piperidinecarboxylate - Google Patents [patents.google.com]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Retention for 2-Ethylpiperidine-3-Carboxylic Acid Purification

Welcome to the technical support center for the chromatographic purification of 2-ethylpiperidine-3-carboxylic acid. As a Senior Application Scientist, I have designed this guide to provide you with in-depth, practical solutions to common challenges encountered during the HPLC analysis of this zwitterionic compound. This resource is structured to offer not just procedural steps, but also the underlying scientific principles to empower your method development and troubleshooting efforts.

Troubleshooting Guide: Common Retention Time Issues

Navigating the separation of a polar, zwitterionic molecule like 2-ethylpiperidine-3-carboxylic acid can present unique challenges. This guide addresses the most frequently encountered issues in a question-and-answer format.

Systematic Troubleshooting Workflow

Before delving into specific issues, a structured approach to troubleshooting is essential. The following workflow provides a logical sequence for diagnosing and resolving common chromatographic problems.

Caption: A logical workflow for troubleshooting HPLC separation issues.

Q1: My 2-ethylpiperidine-3-carboxylic acid has very little or no retention on my C18 column, eluting at or near the void volume. What is the cause and how can I fix it?

A1: This is a classic issue when analyzing highly polar, zwitterionic compounds on traditional reversed-phase (RP) columns like C18.[1] 2-Ethylpiperidine-3-carboxylic acid possesses both a basic secondary amine (piperidine ring) and an acidic carboxylic acid group. At mid-range pH, the molecule exists as a zwitterion with both positive and negative charges, making it extremely polar and hydrophilic. Standard C18 phases rely on hydrophobic interactions for retention, which are minimal with such polar analytes.[2]

• Causality: The high polarity of the zwitterionic form of your analyte prevents it from partitioning into the non-polar C18 stationary phase, causing it to travel with the mobile phase and elute early.

• Solutions:

  • Mobile Phase pH Adjustment: The most direct way to influence retention is by altering the mobile phase pH to suppress the ionization of either the carboxylic acid or the amine functional group.[3]

    • Low pH (e.g., pH 2-3): At a pH well below the pKa of the carboxylic acid (typically ~4-5), this group will be protonated and neutral. The amine group will be protonated and positively charged. This makes the molecule a cation and can increase retention through ion-exchange interactions with residual silanols on the silica surface, although this can also lead to peak tailing.[4]

    • High pH (e.g., pH 8-10): At a pH above the pKa of the piperidinium ion (typically ~9-11), the amine will be deprotonated and neutral. The carboxylic acid will be deprotonated and negatively charged. This makes the molecule an anion. On high-pH stable columns, this can increase hydrophobic interaction and retention.[5]

  • Ion-Pair Chromatography (IPC): Introduce an ion-pairing reagent into the mobile phase.[6] For your cationic analyte at low pH, an anionic ion-pairing reagent like heptafluorobutyric acid (HFBA) can be used.[7] The HFBA forms a neutral ion pair with the protonated amine of your analyte. This complex is more hydrophobic and will have a stronger interaction with the C18 stationary phase, leading to increased retention.[8][7]

  • Mixed-Mode Chromatography (MMC): This is often the most effective solution. Mixed-mode columns possess both reversed-phase (e.g., C18) and ion-exchange functionalities on the same stationary phase.[9][10] A column with both hydrophobic chains and cation-exchange groups would be ideal. It allows for simultaneous hydrophobic and electrostatic interactions, providing excellent retention and selectivity for zwitterionic compounds that are difficult to retain on conventional RP columns.[1][11]

Q2: I am observing significant peak tailing for my compound. What are the likely causes and remedies?

A2: Peak tailing for a basic compound like 2-ethylpiperidine-3-carboxylic acid (especially at low to mid pH where the amine is protonated) is often due to secondary interactions with the stationary phase.

• Causality: The primary cause is often the interaction of the positively charged piperidinium ion with negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[4] This ion-exchange interaction has slower kinetics than the desired reversed-phase partitioning, leading to a "tail" on the peak.

• Solutions:

  • Work at Low pH: Operating at a low pH (e.g., 2.5-3.0) protonates the silanol groups (Si-OH), minimizing their negative charge and thus reducing the undesirable ionic interactions with your protonated analyte.[4]

  • Increase Buffer Concentration: A higher buffer concentration in the mobile phase can help to saturate the active silanol sites, effectively "shielding" them from your analyte and improving peak shape.

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are thoroughly end-capped have a much lower concentration of accessible silanol groups, which significantly reduces peak tailing for basic compounds.

  • Consider a High pH Mobile Phase: Using a pH-stable column (e.g., a hybrid particle column) at a high pH (e.g., pH 10) will deprotonate your analyte's amine group, making it neutral. This eliminates the ionic interaction with silanols. The molecule will be an anion, but the primary cause of tailing (cation-silanol interaction) is removed.[5]

Q3: I am trying to perform a chiral separation of 2-ethylpiperidine-3-carboxylic acid enantiomers and am getting no resolution. What should I do?

A3: Chiral separations require a chiral environment, which can be created by either a chiral stationary phase (CSP) or a chiral derivatizing agent.

• Causality: Enantiomers have identical physical properties in an achiral environment. Therefore, a standard (achiral) HPLC column will not resolve them.

• Solutions:

  • Chiral Stationary Phases (CSPs): This is the most common approach. For piperidine derivatives, polysaccharide-based CSPs (e.g., those based on cellulose or amylose) are often the first choice and have shown broad applicability.[12] You may need to screen several different CSPs to find one that provides adequate selectivity.

  • Mobile Phase Optimization for CSPs: For normal-phase chiral separations, a mobile phase of hexane with an alcohol modifier (e.g., ethanol or isopropanol) is typical.[12] Adding a small amount of a basic additive like diethylamine (DEA) can be crucial for improving the peak shape of basic analytes.

  • Pre-column Derivatization: If direct separation on a CSP is unsuccessful or if you need to improve UV detection, you can derivatize your racemic mixture with a chiral derivatizing agent to form diastereomers.[13][14] These diastereomers have different physical properties and can be separated on a standard achiral reversed-phase column.[15] Another option is to derivatize with a UV-active tag to enhance sensitivity, which is particularly useful if your detection wavelength is low.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for stationary phase selection for this compound?

A1: While a modern, end-capped C18 column can be made to work with careful mobile phase optimization (e.g., using ion-pairing agents), a more robust starting point would be a mixed-mode stationary phase that incorporates both reversed-phase and cation-exchange characteristics.[9][16] These columns are specifically designed to provide enhanced retention and selectivity for polar and charged compounds, including zwitterions.[1][10]

Q2: How does mobile phase pH affect the retention of 2-ethylpiperidine-3-carboxylic acid?

A2: The effect is significant and follows a predictable pattern based on the analyte's pKa values. The relationship between pH and retention is complex for zwitterions.[2]

• At the Isoelectric Point (pI): The molecule has a net neutral charge, but is maximally zwitterionic (both groups charged). This state is typically the most polar, resulting in the lowest retention in reversed-phase chromatography.

• At Low pH (pH < pKa of COOH): The carboxylic acid is neutral (COOH) and the amine is protonated (NH₂⁺). The molecule is a cation. Retention will increase compared to the pI due to reduced overall polarity and potential cation-exchange interactions.[3]

• At High pH (pH > pKa of NH₂⁺): The carboxylic acid is deprotonated (COO⁻) and the amine is neutral (NH). The molecule is an anion. Retention will also increase compared to the pI as the molecule is less polar than its zwitterionic form.[2][5]

The following table illustrates the expected impact of pH on the analyte's charge and retention in reversed-phase mode.

pH Range	Predominant Charge of Analyte	Expected RP Retention	Rationale
< 2	Cationic (+)	Moderate to High	Carboxylic acid is protonated (neutral); amine is protonated (positive). Reduced polarity.
4-7 (near pI)	Zwitterionic (+/-)	Low	Both groups are ionized. Highest polarity.[2]
> 10	Anionic (-)	Moderate to High	Amine is neutral; carboxylic acid is deprotonated (negative). Reduced polarity.[3][5]

Q3: Can I use gradient elution for this purification?

A3: Yes, gradient elution is highly recommended, especially during method development. It is particularly useful for complex samples containing impurities with a wide range of polarities.[17] A typical gradient would start with a high percentage of aqueous buffer and ramp up to a high percentage of organic modifier (like acetonitrile or methanol). This allows for the elution of more retained impurities while ensuring the main peak is sharp and well-resolved.

Experimental Protocol: A Starting Point for Method Development

This protocol provides a robust baseline method for the analysis of 2-ethylpiperidine-3-carboxylic acid using a mixed-mode column.

Instrumentation and Materials

• HPLC System: Quaternary pump, autosampler, column oven, UV/Vis or DAD detector.

• Column: Mixed-Mode Cation-Exchange/Reversed-Phase Column (e.g., Obelisc N, Primesep B, or similar), 4.6 x 150 mm, 5 µm.

• Chemicals: Acetonitrile (HPLC Grade), Formic Acid (LC-MS Grade), Ammonium Formate (LC-MS Grade), Water (HPLC Grade).

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare a 20 mM ammonium formate buffer in water. Adjust the pH to 3.0 with formic acid. This low pH ensures the analyte is cationic, promoting interaction with the cation-exchange groups on the stationary phase.[1]

  • Mobile Phase B (Organic): 100% Acetonitrile.

• Sample Preparation:

  • Dissolve the 2-ethylpiperidine-3-carboxylic acid sample in Mobile Phase A to a final concentration of approximately 0.5 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: UV at 210 nm (as the analyte lacks a strong chromophore).

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	95	5
    15.0	50	50
    16.0	95	5

    | 20.0 | 95 | 5 |

Method Optimization Logic

The relationship between mobile phase composition and analyte retention is critical for successful separation.

Caption: Key mobile phase parameters influencing analyte retention.

References

• New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. SIELC Technologies.
• Mixed-Mode Chromatography and St
• Mixed-Mode Chromatography—A Review.
• Ion-pairing reversed-phase liquid chromatography/electrospray ionization mass spectrometric analysis of 76 underivatized amino acids of biological interest.
• Effect of mobile phase pH on reversed-phase HPLC separ
• Reversed Phase Ion Pair Chromatography in Amino Acid Analysis.
• Strong cation- and zwitterion-exchange-type mixed-mode stationary phases for separation of pharmaceuticals and biogenic amines in different chrom
• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC.
• Control pH During Method Development for Better Chrom
• Exploring the Role of pH in HPLC Separ
• Determination of amino acids by ion-pair liquid chromatography with post-column derivatization using 1,2-naphthoquinone-4-sulfon
• A Comparative Guide to Chiral HPLC and GC Methods for Separating Enantiomers of 2-Ethylpiperidine Deriv
• Exploring the Role of pH in HPLC Separ
• Separation of 1-Acetylpiperidine-4-carboxylic acid on Newcrom R1 HPLC column. SIELC Technologies.
• HPLC Tech Tip: Basic Analytes and High pH. Phenomenex.
• Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers. Benchchem.
• Process for resolving racemic mixtures of piperidine derivatives.
• Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chrom
• Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applic
• How can i reduce the retention time of 2 peaks almost coeluting?.
• Method development & optimiz
• (PDF) Mixed-Mode Chromatography.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. Journal of Synthetic Organic Chemistry, Japan.

Sources

• 1. sielc.com [sielc.com]
• 2. veeprho.com [veeprho.com]
• 3. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 4. agilent.com [agilent.com]
• 5. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 6. technologynetworks.com [technologynetworks.com]
• 7. Reversed Phase Ion Pair Chromatography in Amino Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 8. researchgate.net [researchgate.net]
• 9. helixchrom.com [helixchrom.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Strong cation- and zwitterion-exchange-type mixed-mode stationary phases for separation of pharmaceuticals and biogenic amines in different chromatographic modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tcichemicals.com [tcichemicals.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. sigmaaldrich.com [sigmaaldrich.com]

preventing racemization during 2-ethylpiperidine-3-carboxylic acid coupling reactions

Troubleshooting Racemization in 2-Ethylpiperidine-3-Carboxylic Acid Couplings

Welcome to the . As a Senior Application Scientist, I frequently encounter challenges regarding the stereochemical integrity of alpha-chiral cyclic carboxylic acids. 2-Ethylpiperidine-3-carboxylic acid is notoriously susceptible to racemization (or epimerization) during amide bond formation.

This guide deconstructs the mechanistic causes of stereochemical leakage and provides field-proven, self-validating protocols to ensure >99% enantiomeric excess (ee) in your final drug development workflows.

Mechanistic Insight: The "Why" Behind Stereochemical Loss

When 2-ethylpiperidine-3-carboxylic acid is activated by a coupling reagent, the proton at the C3 position (alpha to the carbonyl) becomes highly acidic[1]. The cyclic nature of the piperidine ring can stabilize the resulting planar enolate intermediate. If a strong tertiary amine base is present in the reaction mixture, it rapidly abstracts this alpha-proton, leading to a complete loss of stereochemistry before the amine nucleophile has a chance to attack[1].

Enolization-mediated racemization pathway versus desired chiral amide formation.

Troubleshooting Guide & FAQs

Q1: I am using HATU and DIPEA. My yield is excellent, but my product is a 1:1 racemic mixture. What went wrong? A: The causality lies in the basicity of2. While DIPEA is sterically hindered, its high aqueous pKa (~10.1) creates a highly basic environment that outpaces the rate of nucleophilic attack by your amine[2]. This basic environment promotes rapid enolization. To prevent this, you must switch to a weaker, highly hindered base such as3[3].

Q2: Can I just omit the base entirely? A: If your amine is a free base (not a hydrochloride or TFA salt), you can often omit the tertiary amine base entirely when using neutral coupling systems like DIC/OxymaPure. If a base is strictly required to liberate the amine salt, use exactly 1.0 equivalent of sym-collidine or NMM (N-methylmorpholine)[2].

Q3: Which coupling reagents are best for preserving stereochemistry in this substrate? A: 4 paired with DIC (Diisopropylcarbodiimide) is the gold standard. OxymaPure suppresses racemization more effectively than classical benzotriazoles (HOBt/HOAt) and avoids the explosive risks associated with them[4]. Alternatively, 5 can be used; its morpholino oxygen acts as an internal hydrogen-bond acceptor, reducing the need for external bases[5].

Quantitative Data: Reagent & Base Selection

Reagent / Base	pKa (aq)	Steric Hindrance	Racemization Risk	Mechanistic Rationale
DIPEA	10.1	High	High	High basicity drives rapid C3 alpha-proton abstraction, forming an enolate[2].
NMM	7.38	Low	Moderate	Weaker base reduces enolization, but low steric bulk allows competitive side reactions[2].
sym-Collidine	7.43	High	Low	Optimal balance: weak basicity prevents enolization; methyl groups shield the N-atom[3].
HATU / HBTU	N/A	N/A	Moderate	Generates highly reactive esters but strictly requires external base, increasing epimerization risk[5].
DIC / OxymaPure	4.60 (Oxyma)	N/A	Very Low	Forms a stable, highly reactive active ester. Can be run under strictly neutral conditions[4].
COMU	N/A	N/A	Low	Morpholino group provides internal basicity, minimizing the need for external amines[5].

Self-Validating Experimental Protocol

Objective: Couple 2-ethylpiperidine-3-carboxylic acid to a primary/secondary amine while maintaining >99% ee. Validation Metric: This protocol is a self-validating system. It incorporates a mandatory chiral HPLC analysis step of the crude mixture prior to purification, ensuring the reaction conditions themselves (not the downstream chromatography) are responsible for the stereochemical purity.

Step-by-step workflow for racemization-free amide coupling using DIC/OxymaPure.

Step-by-Step Methodology:

• Reagent Preparation: Ensure all glassware is oven-dried. Dissolve 2-ethylpiperidine-3-carboxylic acid (1.0 equiv) and OxymaPure (1.05 equiv) in anhydrous DMF (0.1 M concentration).

  • Causality: Anhydrous conditions prevent competitive hydrolysis of the active ester, which would otherwise stall the reaction and prolong exposure to potentially racemizing conditions.

• Low-Temperature Pre-activation: Cool the solution to 0 °C using an ice bath. Add DIC (1.05 equiv) dropwise over 2 minutes. Stir for exactly 5 minutes at 0 °C.

  • Causality: Pre-activation at 0 °C suppresses the kinetic energy required to overcome the activation barrier for enolate formation, locking the stereocenter in place while the Oxyma active ester forms.

• Nucleophilic Coupling: Add the target amine (1.1 equiv).

  • Crucial Base Decision: If the amine is a free base, add NO tertiary amine. If the amine is a salt (e.g., HCl), add exactly 1.1 equiv of sym-collidine. Do not use DIPEA.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Workup: Quench the reaction with saturated aqueous NH₄Cl and extract with EtOAc. Wash the organic layer with 5% NaHCO₃, water, and brine. Dry over Na₂SO₄ and concentrate under reduced pressure.

• Self-Validation Step: Immediately dissolve a 1 mg aliquot of the crude residue in HPLC-grade Hexane/IPA. Analyze via Chiral HPLC against a known racemic standard. You must observe a single peak corresponding to the desired stereoisomer before proceeding to column chromatography.

References

• Peptide Coupling in the Presence of Highly Hindered Tertiary Amines Source: ACS Publications URL:[Link]

• Ynamide Coupling Reagents: Origin and Advances Source: PMC - NIH URL:[Link]

• TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B Source: PMC - NIH URL:[Link]

• OxymaPure Coupling Reagents: Beyond Solid-Phase Peptide Synthesis Source: Digital CSIC URL:[Link]

Sources

• 1. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. digital.csic.es [digital.csic.es]
• 5. TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B - PMC [pmc.ncbi.nlm.nih.gov]

minimizing byproducts in 2-ethylpiperidine-3-carboxylic acid extraction

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for minimizing byproducts during the extraction of 2-ethylpiperidine-3-carboxylic acid. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to adapt and troubleshoot your specific experimental conditions.

FAQ 1: What are the most common byproducts I should anticipate during the synthesis and extraction of 2-ethylpiperidine-3-carboxylic acid?

Answer: The profile of impurities is intrinsically linked to the synthetic route employed. The most common method for synthesizing this target is the catalytic hydrogenation of ethyl 2-ethylnicotinate, followed by saponification. Understanding the potential side reactions in this process is the first step to designing a successful purification strategy.

Common byproducts often include:

• Unreacted Starting Material: Residual ethyl 2-ethylnicotinate.

• Partially Hydrogenated Intermediates: Species where the pyridine ring has not been fully reduced.

• Over-alkylation Products: N-alkylated piperidine derivatives, which can occur if the alkylating agent is highly reactive.[1]

• Ring-Opened Byproducts: Less common, but can occur under harsh reaction conditions.

• Oxidation Products: Piperidines can be susceptible to air oxidation, leading to colored impurities.[1]

Below is a summary of key compounds you may encounter and their distinguishing properties which can be exploited during extraction.

Compound	Structure	Key Physicochemical Properties	Rationale for Formation / Presence
2-Ethylpiperidine-3-Carboxylic Acid (Target)	Amphoteric. Basic pKa (amine) ~11; Acidic pKa (acid) ~2-4. Soluble in aqueous acid and base.	Desired product from complete hydrogenation and saponification.
Ethyl 2-Ethylnicotinate (Starting Material)	Weakly basic (pyridine nitrogen). Soluble in organic solvents.	Incomplete hydrogenation reaction.
Ethyl 2-Ethylpiperidine-3-Carboxylate (Intermediate)	Basic (piperidine nitrogen). Soluble in organic solvents and aqueous acid.	Incomplete saponification (hydrolysis) of the ester.
Piperidine Oxidation Byproducts	Various structures, often colored.	Exposure of the basic piperidine to air and light, especially during workup.[1]

FAQ 2: What is the core chemical principle behind a successful extraction to isolate my product?

Answer: The foundational strategy relies on the amphoteric nature of your target molecule, 2-ethylpiperidine-3-carboxylic acid. It possesses both a basic secondary amine (the piperidine nitrogen) and an acidic carboxylic acid group. This allows you to selectively move it between aqueous and organic phases by carefully controlling the pH.

This principle, known as acid-base extraction , is a powerful and scalable purification technique for separating acidic, basic, and neutral compounds.[2][3]

The logic is as follows:

• At Low pH (Acidic Wash): The basic piperidine nitrogen is protonated to form a water-soluble ammonium salt (-NH2+). This salt partitions into the aqueous layer, while neutral and acidic impurities (if any) remain in the organic layer.[4]

• At High pH (Basic Wash): After isolating the acidic aqueous layer, raising the pH deprotonates the carboxylic acid, forming a carboxylate salt (-COO-). More importantly for recovery, it neutralizes the ammonium salt back to the free amine (-NH-), which may reduce its aqueous solubility, causing it to precipitate or be extracted back into a fresh organic layer.

The following diagram illustrates this pH-dependent partitioning.

Caption: Logical flow of pH-controlled partitioning for purification.

FAQ 3: Can you provide a detailed, step-by-step protocol for a robust acid-base extraction?

Answer: Certainly. This protocol is designed to isolate a basic piperidine derivative from neutral and acidic impurities. It assumes your synthesis is complete and the crude product is in a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

Experimental Protocol: Acid-Base Extraction

• Dissolution:

  • Ensure your crude reaction mixture is fully dissolved in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel. If the reaction was performed in a water-miscible solvent (like ethanol or THF), it must first be removed in vacuo and the residue redissolved.

• Acidic Wash (Isolating the Target):

  • Add an equal volume of dilute aqueous acid (e.g., 1 M HCl).

  • Causality: This step protonates the basic piperidine nitrogen, forming a water-soluble hydrochloride salt. Neutral impurities, such as unreacted ethyl 2-ethylnicotinate, will preferentially remain in the organic layer.[4]

  • Stopper the funnel, invert, and vent frequently to release any pressure. Shake gently at first, then more vigorously for 1-2 minutes.

  • Allow the layers to fully separate. Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with fresh 1 M HCl at least two more times to ensure complete recovery of your product. Combine all aqueous extracts.

• Back-Wash (Cleaning the Aqueous Phase):

  • (Optional but Recommended) Add a small amount of fresh organic solvent (e.g., EtOAc) to the combined acidic aqueous extracts and shake. Discard this organic layer.

  • Causality: This step removes any neutral impurities that were physically trapped in the aqueous phase.

• Re-acidification and Product Recovery:

  • Cool the combined aqueous extracts in an ice bath. This helps to control the exotherm of neutralization and can improve crystallization/precipitation.

  • Slowly add a concentrated base (e.g., 6 M NaOH) dropwise while stirring until the solution's pH reaches the isoelectric point of your amino acid (typically pH 3-5), where it has minimum solubility. The product should precipitate as a solid.

  • Causality: By adjusting the pH, you are neutralizing the charge on the molecule, drastically reducing its water solubility and causing it to precipitate.[2]

  • Alternatively, make the solution strongly basic (pH > 12) and extract the deprotonated, now more organic-soluble, product into a fresh organic solvent like DCM.

• Isolation and Drying:

  • If the product precipitated, collect the solid by vacuum filtration using a Büchner funnel.

  • Wash the collected crystals with a small amount of ice-cold water to remove any residual salts.

  • Dry the purified solid under vacuum to remove all residual solvent.

The following diagram visualizes this experimental workflow.

Caption: Step-by-step workflow for acid-base extraction.

FAQ 4: I'm getting a persistent emulsion during my extraction. What should I do?

Answer: Emulsions are a common and frustrating issue, often caused by the presence of fine particulates or amphiphilic molecules that stabilize the interface between the organic and aqueous layers.

Troubleshooting Steps:

• Be Patient: Sometimes, simply letting the separatory funnel stand undisturbed for 10-30 minutes is enough for the layers to separate.

• Add Brine: Add a small amount of saturated aqueous sodium chloride (brine) solution. This increases the ionic strength and density of the aqueous phase, which helps to break up the emulsion.

• Gentle Agitation: Instead of vigorous shaking, gently rock or swirl the separatory funnel. This can be sufficient for extraction without forming a stable emulsion.

• Filtration: Filter the entire emulsified mixture through a pad of Celite® (diatomaceous earth) in a Büchner funnel. This can break the emulsion by disrupting the fine droplets.

• Centrifugation: If the volume is manageable, transferring the mixture to centrifuge tubes and spinning for several minutes is a very effective way to force the layers to separate.

FAQ 5: How do I confirm the purity of my final product and verify that byproducts have been removed?

Answer: A robust purification protocol must be validated with analytical data. Simply isolating a product is not enough; you must confirm its identity and purity.

Recommended Analytical Techniques:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively assess purity. For carboxylic acids, which can streak on silica gel, it is often necessary to add 0.5-1% of acetic or formic acid to the eluent system to ensure the compound remains protonated and moves as a single spot.[2]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity. A reversed-phase C18 column with a mobile phase of acetonitrile/water containing an ion-pairing agent or buffer (like formic acid) is a good starting point.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful if the compound or its esterified derivative is volatile and thermally stable. It can provide excellent separation and identification of volatile impurities.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of your final product and identifying any major byproducts without the need for chromatographic separation.[6]

References

• MDPI. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). Analytical Methods. Retrieved from [Link]

• Arkat USA. (2007). Preparation of 2-diazo-2-oxopiperidin-3-yl-3-oxopropanoates. Useful reagents for Rh(II)-catalyzed cyclization-cycloaddition chemistry. Retrieved from [Link]

• Google Patents. (2018). CN108484484B - Preparation method of 2-oxo-3-ethyl piperidinecarboxylate.
• Google Patents. (2010). CN102174011A - Preparation method of 2-piperidinecarboxylic acid, 3-piperidinecarboxylic acid and 4-piperidinecarboxylic acid.

• Organic Syntheses. (1955). 2H-1-Benzopyran-3-carboxylic acid, 2-oxo-, ethyl ester. Coll. Vol. 3, p.165 (1955); Vol. 28, p.21 (1948). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information for Stereoselective synthesis of 2,3-disubstituted piperidines. Retrieved from [Link]

• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(10), 2453. Retrieved from [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Ethylpiperidine-3-Carboxylic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-ethylpiperidine-3-carboxylic acid and its derivatives. This guide is designed to provide in-depth, practical solutions to common synthetic challenges arising from the inherent steric hindrance of this valuable scaffold. The strategic insights and protocols herein are based on established chemical principles and field-proven methodologies to help you navigate your synthetic campaigns with greater success.

Introduction: Understanding the Challenge

The 2-ethylpiperidine-3-carboxylic acid core presents a unique set of steric challenges. The C2-ethyl group significantly encumbers both the adjacent piperidine nitrogen and the C3-carboxylic acid, influencing their reactivity and accessibility. Furthermore, the stereochemical relationship between the ethyl group (axial vs. equatorial) can profoundly impact the molecule's conformational preferences and, consequently, its reaction pathways.[1][2][3] This guide will address these issues in a practical, question-and-answer format, providing not just protocols but the underlying rationale for each strategic choice.

Troubleshooting Guide: Common Experimental Issues and Solutions

This section addresses specific problems you might encounter during the synthesis and derivatization of 2-ethylpiperidine-3-carboxylic acid.

Issue 1: Low Yields in N-Alkylation Reactions

Question: I am attempting to N-alkylate my 2-ethylpiperidine-3-carboxylic acid derivative, but the reaction is sluggish and gives poor yields. What's going wrong?

Answer: The steric bulk of the C2-ethyl group directly hinders the approach of electrophiles to the piperidine nitrogen. Standard N-alkylation conditions often fail due to this congestion. Here’s how to troubleshoot:

Root Cause Analysis & Strategic Solutions:

• Direct Alkylation with Alkyl Halides: This is often the first method attempted. The primary issue is the slow rate of reaction, which can lead to side reactions or decomposition if harsh conditions are used.

  • Solution 1: Optimize Reaction Conditions. Instead of forcing the reaction with high temperatures, which can lead to undesired byproducts, consider a slow and controlled addition of the alkylating agent.[4] Using a syringe pump to add the alkyl halide over several hours can maintain a low concentration of the electrophile, minimizing the formation of quaternary ammonium salts.[4][5] A non-polar, aprotic solvent like acetonitrile is often a good choice.[5]

  • Solution 2: Employ a Stronger, Non-Nucleophilic Base. A base is often required to neutralize the acid formed during the reaction.[5] For sterically hindered amines, a bulky, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) can be effective.

  • Solution 3: Microwave-Assisted Synthesis. Microwave irradiation can significantly accelerate sterically hindered reactions by providing efficient and uniform heating.[6][7][8][9] This can lead to shorter reaction times and higher yields compared to conventional heating.[6][7]

• Reductive Amination: This is a milder and often more effective alternative for hindered amines.[4] It involves the in-situ formation of an iminium ion from the piperidine and an aldehyde or ketone, followed by reduction.

  • Recommended Protocol: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its selectivity for reducing iminium ions in the presence of carbonyl compounds.[4] The reaction is typically run at room temperature and can be monitored by TLC or LC-MS.[4]

Issue 2: Difficulties in Forming Amide Bonds

Question: My amide coupling reactions with the C3-carboxylic acid are failing. Standard coupling reagents don't seem to work. How can I overcome this?

Answer: The C2-ethyl group shields the C3-carboxylic acid, making it a challenging substrate for many standard amide coupling protocols. The slow nucleophilic attack of the amine onto the activated carboxylate is the primary hurdle.[10]

Root Cause Analysis & Strategic Solutions:

• Ineffective Activation of the Carboxylic Acid: Common coupling reagents like HATU or HOBt/EDC may not be sufficient to activate the sterically hindered carboxylic acid effectively.

  • Solution 1: In Situ Acyl Fluoride Formation. A robust method for coupling sterically hindered substrates involves the in-situ formation of an acyl fluoride, which is a highly reactive intermediate.[11][12] This can be achieved using reagents like cyanuric fluoride or XtalFluor-E. The subsequent reaction with the amine, often at elevated temperatures, can proceed to completion where other methods fail.[11]

  • Solution 2: Use of Oxalyl Chloride. Conversion of the carboxylic acid to the corresponding acid chloride using oxalyl chloride or thionyl chloride can provide a more reactive electrophile for the subsequent amidation.[13] This is a classic and effective strategy for difficult couplings.

• Alternative Coupling Strategies:

  • Grignard Reagents with Isocyanates: For the synthesis of highly hindered amides, an unconventional but powerful method is the addition of a Grignard reagent to an isocyanate.[10] While this requires a different synthetic approach, it is a reliable solution for constructing sterically congested amide bonds.[10]

Issue 3: Challenges with Esterification of the C3-Carboxylic Acid

Question: I'm struggling to esterify the carboxylic acid group. Fischer esterification is not working, and other methods are giving low conversions. What are my options?

Answer: Similar to amidation, the steric hindrance around the C3-carboxylic acid makes esterification challenging.

Root Cause Analysis & Strategic Solutions:

• Reversibility and Steric Hindrance in Fischer Esterification: The equilibrium nature of the Fischer esterification, combined with the sterically hindered substrate, often results in poor yields.[14]

  • Solution 1: High-Pressure Conditions. Applying high hydrostatic pressure (HHP) can be an effective way to promote reactions that have a negative activation volume, such as esterification.[15][16] This technique can lead to significantly higher yields without the need for catalysts or harsh conditions.[15]

  • Solution 2: Benzotriazole Esters. An effective strategy for esterifying sterically hindered alcohols (and by extension, hindered acids with less hindered alcohols) is the use of benzotriazole esters.[17] These can be formed in situ from the carboxylic acid and HOBt in the presence of a coupling agent like EDC.[17]

  • Solution 3: Catalytic Approaches for Hindered Acids. For particularly challenging esterifications, specialized catalysts may be necessary. Certain tin-based catalysts, such as stannous chloride or stannous oxalate, have been shown to be effective for the esterification of hindered carboxylic acids.[18]

Frequently Asked Questions (FAQs)

Q1: What is the role of protecting groups in the synthesis of 2-ethylpiperidine-3-carboxylic acid derivatives?

A1: Protecting groups are essential for achieving selective transformations.[19] Given the bifunctional nature of the molecule (secondary amine and carboxylic acid), one group must be masked to allow for selective reaction at the other.[19]

• N-Protection: To perform reactions on the carboxylic acid (e.g., esterification, amidation), the piperidine nitrogen must be protected. Common N-protecting groups include:

  • Boc (tert-butyloxycarbonyl): Stable to a wide range of conditions and removed with acid (e.g., TFA, HCl in dioxane).[19][20]

  • Cbz (benzyloxycarbonyl): Stable to acid and base, removed by catalytic hydrogenolysis.[19][20]

  • Fmoc (9-fluorenylmethyloxycarbonyl): Removed by base (e.g., piperidine in DMF), offering orthogonality to Boc and Cbz.[19][20]

• O-Protection: To perform reactions on the nitrogen (e.g., N-alkylation), the carboxylic acid is typically protected as an ester (e.g., methyl, ethyl, or benzyl ester).[21][22]

An orthogonal protecting group strategy, where groups can be removed under different conditions, is crucial for complex, multi-step syntheses.[19]

Q2: How does the stereochemistry of the C2-ethyl group affect reactivity?

A2: The orientation of the ethyl group (axial or equatorial) has a significant impact on the molecule's stability and the accessibility of the reactive centers.

• Thermodynamic Stability: Generally, substituents on a cyclohexane or piperidine ring prefer the equatorial position to avoid 1,3-diaxial interactions, which cause steric strain.[1]

• Reactivity: Counterintuitively, a leaving group in the axial position is often more reactive in SN2 and E2 reactions.[23] This is because the axial position allows for the required 180° backside attack by a nucleophile in an SN2 reaction.[23] For reactions involving the piperidine nitrogen, an equatorial ethyl group may present a greater steric shield to incoming reagents.

Q3: Are there any advanced techniques that can be applied to overcome severe steric hindrance?

A3: Yes, several modern synthetic techniques can be particularly useful:

• Microwave-Assisted Organic Synthesis (MAOS): As mentioned earlier, microwaves can dramatically accelerate reactions by providing rapid and efficient heating, often leading to cleaner reactions and higher yields for hindered systems.[6][7][8][9]

• High-Pressure Chemistry: Applying high pressure can overcome steric hindrance by favoring reactions with a negative volume of activation.[15][16] This is particularly effective for additions and cycloadditions.

• Organocatalysis: The use of small organic molecules as catalysts can offer unique reactivity and selectivity profiles, sometimes succeeding where traditional metal-based catalysts fail.[24][25]

Experimental Protocols

Protocol 1: N-Alkylation via Reductive Amination

This protocol is adapted for sterically hindered 2-substituted piperidines.[4]

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-ethylpiperidine-3-carboxylic acid derivative (1.0 eq.), the desired aldehyde or ketone (1.1 eq.), and an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Stir the mixture at room temperature for 30 minutes to allow for iminium ion formation.

• In a single portion, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times can vary from 1 to 24 hours depending on the substrates.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an appropriate organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Amide Coupling via In Situ Acyl Fluoride Formation

This protocol is designed for sterically hindered carboxylic acids.[11]

• In a dry flask under an inert atmosphere, dissolve the N-protected 2-ethylpiperidine-3-carboxylic acid (1.0 eq.) in anhydrous DCM.

• Cool the solution to 0 °C.

• Add cyanuric fluoride or a similar fluorinating agent (e.g., XtalFluor-E) (1.1 eq.) and a suitable base (e.g., pyridine or DIPEA) (1.5 eq.).

• Allow the mixture to stir at 0 °C for 1-2 hours to form the acyl fluoride.

• In a separate flask, dissolve the desired amine (1.2 eq.) in anhydrous DCM.

• Slowly add the amine solution to the acyl fluoride mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS). Gentle heating may be required for particularly hindered amines.

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Perform a standard aqueous workup, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

Data and Diagrams

Table 1: Comparison of N-Alkylation Methods for Hindered Piperidines

Method	Reagents	Temperature	Typical Reaction Time	Key Advantages	Common Issues
Direct Alkylation	Alkyl Halide, Base (e.g., K₂CO₃, DIPEA)	Room Temp to Reflux	12-48 hours	Simple setup	Slow reaction, over-alkylation
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)₃	Room Temp	1-24 hours	Mild, high selectivity, avoids over-alkylation[4]	Requires carbonyl compound
Microwave-Assisted	Alkyl Halide, Base	100-150 °C	10-60 minutes	Rapid, often higher yields[6][7]	Requires specialized equipment

Diagram 1: Troubleshooting Workflow for Low-Yield N-Alkylation

Caption: Two-step process for forming hindered amides.

References

• Benchchem. (n.d.). Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines.
• Zhang, Y., et al. (2025, July 7). Catalytic diazene synthesis from sterically hindered amines for deaminative functionalization.
• R Discovery. (2010, September 23). A Versatile and Practical Microwave-Assisted Synthesis of Sterically Hindered N-Arylpiperazines.
• ACS Publications. (2012, August 3).
• MDPI. (2022, July 10). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine.
• ResearchGate. (n.d.). Synthetic strategies towards C−H functionalization of piperidines at....
• MDPI. (n.d.).
• Google Patents. (n.d.). EP3255034A1 - Sterically hindered amines and associated methods.
• ACS Publications. (2010, September 23). A Versatile and Practical Microwave-Assisted Synthesis of Sterically Hindered N-Arylpiperazines. The Journal of Organic Chemistry.
• ResearchGate. (n.d.). Bridging Amines with CO2: Organocatalyzed Reduction of CO2 to Aminals.
• ACS Publications. (2025, May 13). Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Organic Letters.
• MDPI. (2019, November 6). Organocatalysis and Beyond: Activating Reactions with Two Catalytic Species.
• ACS Publications. (2022, March 28). Amine Organocatalysis of Remote, Chemoselective C(sp3)–H Hydroxylation.
• SciSpace. (n.d.). [Co(TPP)]-Catalyzed Formation of Substituted Piperidines.
• ACS Publications. (2007, March 7). Enantioselective Organocatalytic Oxidation of Functionalized Sterically Hindered Disulfides. Organic Letters.
• Royal Society of Chemistry. (n.d.).
• PMC. (2025, July 2). High-pressure activation for the solvent- and catalyst-free syntheses of heterocycles, pharmaceuticals and esters.
• Benchchem. (n.d.). Technical Support Center: Pyrrolidine-3-Carboxylic Acid Protecting Group Strategies.
• MDPI. (2021, January 27). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. Molecules.
• Wikipedia. (n.d.). Protecting group.
• CHIMIA. (n.d.). The Synthesis of Sterically Hindered Amides.
• Royal Society of Chemistry. (2023, November 7). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances.
• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups.
• ChemRxiv. (n.d.). Silylium Ion-Catalyzed α-Arylation of Carboxylic Acids, Amides, and Esters: Efficient Synthesis of Anesthetic and Anti.
• PubMed. (2016, October 6). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties.
• BOC Sciences. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Organic Chemistry Tutor. (n.d.). Axial Leaving Group Reactivity.
• Waseda University. (2023, February 16). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid.
• Apollo. (n.d.). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines.
• Benchchem. (n.d.). Axial vs. Equatorial Methyl Groups: A Comparative Guide to Reactivity.
• ResearchGate. (2025, August 6). High-pressure transesterification of sterically hindered esters.
• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis.
• Benchchem. (n.d.). Overcoming challenges in the synthesis of sterically hindered anilines.
• Semantic Scholar. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.
• Reddit. (2019, July 15). Can someone explain why the equatorial methyl groups have less strain? Wouldn't the axial ones have more room?.
• IntechOpen. (n.d.). Recent Advances in the Synthesis of Carboxylic Acid Esters.
• ACS Publications. (2025, August 18). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry.
• ResearchGate. (n.d.). Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters.
• PMC. (2022, March 4). Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions.
• Google Patents. (n.d.). EP0331280A1 - Method for esterifying hindered carboxylic acids.
• PMC. (2025, April 18). Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides.
• ResearchGate. (2017, March 16). Procedure for N-alkylation of Piperidine?.
• PMC. (n.d.). Novel Synthesized N-Ethyl-Piperazinyl-Amides of C2-Substituted Oleanonic and Ursonic Acids Exhibit Cytotoxic Effects through Apoptotic Cell Death Regulation.
• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification.
• PMC. (n.d.). DCID-mediated esterification of carboxylic acids with alcohols under mild conditions.
• MDPI. (2023, February 7).
• Thieme. (n.d.). 20.5.1.2.9 Synthesis of Esters from Carboxylic Acids and Derivatives (Update 2024).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 10. chimia.ch [chimia.ch]
• 11. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. semanticscholar.org [semanticscholar.org]
• 13. Novel Synthesized N-Ethyl-Piperazinyl-Amides of C2-Substituted Oleanonic and Ursonic Acids Exhibit Cytotoxic Effects through Apoptotic Cell Death Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DCID-mediated esterification of carboxylic acids with alcohols under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. High-pressure activation for the solvent- and catalyst-free syntheses of heterocycles, pharmaceuticals and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. EP0331280A1 - Method for esterifying hindered carboxylic acids - Google Patents [patents.google.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Protecting group - Wikipedia [en.wikipedia.org]
• 21. learninglink.oup.com [learninglink.oup.com]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. organicchemistrytutor.com [organicchemistrytutor.com]
• 24. Organocatalysis and Beyond: Activating Reactions with Two Catalytic Species | MDPI [mdpi.com]
• 25. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Guide to the Spectroscopic Analysis of 2-Ethylpiperidine-3-carboxylic Acid: A Comparative NMR Approach

The Significance of Stereochemistry in Substituted Piperidines

The relative orientation of substituents on the piperidine ring can significantly influence a molecule's conformation and its ability to interact with biological targets. For 2-ethylpiperidine-3-carboxylic acid, two diastereomers exist: cis and trans. The spatial relationship between the ethyl group at the C2 position and the carboxylic acid group at the C3 position will give rise to distinct NMR spectra, allowing for their unambiguous differentiation.

Caption: The cis and trans diastereomers of 2-ethylpiperidine-3-carboxylic acid.

Predicting ¹H and ¹³C NMR Chemical Shifts: A Comparative Analysis

To predict the chemical shifts for 2-ethylpiperidine-3-carboxylic acid, we will analyze the experimental data of key structural fragments: piperidine, 2-ethylpiperidine, and piperidine-3-carboxylic acid (nipecotic acid).

Comparative ¹H NMR Data

The ¹H NMR spectrum provides information on the electronic environment and connectivity of protons. The chemical shifts of the piperidine ring protons are particularly sensitive to the nature and orientation of substituents.

Compound	H2	H3	H4	H5	H6	Other Protons	Solvent
Piperidine[1]	2.75 (m)	1.50 (m)	1.50 (m)	1.50 (m)	2.75 (m)	1.50 (NH)	CDCl₃
2-Ethylpiperidine[1]	2.33 (m)	1.35 (m)	1.35 (m)	1.35 (m)	3.01 (d), 2.58 (m)	0.87 (t, CH₃), 1.35 (m, CH₂)	CDCl₃
Nipecotic Acid (Piperidine-3-carboxylic acid)[2][3]	3.00 (m), 2.50 (m)	2.40 (m)	1.70 (m)	1.50 (m)	2.80 (m)	10-12 (br s, COOH), NH	D₂O/MeOD
Predicted: cis-2-Ethylpiperidine-3-carboxylic acid	~2.6-2.8 (m)	~2.7-2.9 (m)	~1.6-1.9 (m)	~1.5-1.8 (m)	~3.1-3.3 (m), ~2.7-2.9 (m)	~0.9 (t, CH₃), ~1.4-1.6 (m, CH₂), COOH, NH	D₂O/MeOD
Predicted: trans-2-Ethylpiperidine-3-carboxylic acid	~2.4-2.6 (m)	~2.5-2.7 (m)	~1.6-1.9 (m)	~1.5-1.8 (m)	~3.1-3.3 (m), ~2.7-2.9 (m)	~0.9 (t, CH₃), ~1.4-1.6 (m, CH₂), COOH, NH	D₂O/MeOD

Rationale for Predictions:

• H2 and H3 Protons: The presence of both an ethyl group at C2 and a carboxylic acid at C3 will deshield the adjacent protons. In the cis isomer, where both substituents can be axial or equatorial, the through-space interaction between them is expected to lead to a more pronounced downfield shift for H2 and H3 compared to the trans isomer.

• Carboxylic Acid Proton: The proton of the carboxylic acid is expected to appear as a broad singlet in the 10-12 ppm region in a non-protic solvent, and this signal will disappear upon the addition of D₂O due to hydrogen-deuterium exchange.[4]

• Ethyl Group Protons: The ethyl group will exhibit a characteristic triplet for the methyl protons and a quartet (or more complex multiplet due to coupling with ring protons) for the methylene protons.

Comparative ¹³C NMR Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts are influenced by the hybridization, substitution, and steric environment of each carbon atom.

Compound	C2	C3	C4	C5	C6	Other Carbons	Solvent
Piperidine[1]	46.2	26.1	24.1	26.1	46.2	-	CDCl₃
2-Ethylpiperidine[1]	58.2	31.5	25.7	24.3	46.5	9.9 (CH₃), 29.4 (CH₂)	CDCl₃
Nipecotic Acid (Piperidine-3-carboxylic acid)[3]	45.6	41.5	24.7	26.8	47.4	~175 (C=O)	D₂O
Predicted: cis-2-Ethylpiperidine-3-carboxylic acid	~60-62	~43-45	~23-25	~25-27	~46-48	~10 (CH₃), ~28 (CH₂), ~176 (C=O)	D₂O/MeOD
Predicted: trans-2-Ethylpiperidine-3-carboxylic acid	~58-60	~41-43	~23-25	~25-27	~46-48	~10 (CH₃), ~28 (CH₂), ~176 (C=O)	D₂O/MeOD

Rationale for Predictions:

• C2 and C3 Carbons: The substitution at these positions will cause a significant downfield shift compared to unsubstituted piperidine. The steric compression in the cis isomer (the γ-gauche effect) is expected to shield the C2 and C3 carbons, causing them to appear at a slightly upfield chemical shift compared to the trans isomer.

• Carbonyl Carbon: The carboxylic acid carbonyl carbon is expected to resonate in the range of 175-180 ppm.[4]

Experimental Protocol for NMR Analysis

Acquiring high-quality NMR data is crucial for accurate structural elucidation. The following protocol is recommended for the analysis of 2-ethylpiperidine-3-carboxylic acid.

Caption: A logical workflow for the NMR analysis of 2-ethylpiperidine-3-carboxylic acid.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified 2-ethylpiperidine-3-carboxylic acid.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent in a 5 mm NMR tube.

    • Solvent Choice: The choice of solvent can significantly impact the observed chemical shifts.[5][6][7] For a carboxylic acid with an amine, deuterated methanol (MeOD) or deuterium oxide (D₂O) are good starting points as they will exchange with the acidic and amine protons, simplifying the spectrum. To observe the NH and COOH protons, a non-protic solvent like dimethyl sulfoxide-d₆ (DMSO-d₆) should be used.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • A sufficient number of scans (typically 16-32) should be acquired to achieve a good signal-to-noise ratio.

  • The spectral width should be set to encompass all expected proton resonances (e.g., -2 to 14 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans (typically 1024-4096) will be required due to the lower natural abundance of the ¹³C isotope.

  • The spectral width should be set to cover all expected carbon resonances (e.g., 0 to 200 ppm).

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): This experiment is essential for identifying which protons are spin-coupled to each other, allowing for the tracing of the connectivity within the piperidine ring and the ethyl group.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, providing an unambiguous assignment of the carbon signals based on the more easily assigned proton spectrum.[5]

Conclusion

References

• The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions Contents.
• Benchchem. (n.d.). Technical Support Center: NMR Analysis of Anilino-piperidines.
• ChemicalBook. (n.d.). Nipecotic acid(498-95-3) 1H NMR spectrum.
• PMC. (n.d.). Synthesis and Solvent Dependent Fluorescence of Some Piperidine-Substituted Naphthalimide Derivatives and Consequences for Water Sensing.
• NIScPR. (n.d.). Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines.
• The Royal Society of Chemistry. (n.d.). Piperidines ESI-revised3.
• ChemicalBook. (n.d.). (R)-Boc-Nipecotic acid(163438-09-3) 1H NMR spectrum.
• PubChem. (n.d.). Nipecotic Acid.
• HETEROCYCLES. (1999). DIASTEREOSELECTIVE SYNTHESIS OF - trans-4-ARYLPIPERIDINE-3-CARBOXYLIC.
• The Journal of Organic Chemistry. (2006). Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid.
• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions.
• ChemicalBook. (n.d.). 2-Ethylpiperidine(1484-80-6) 1H NMR spectrum.
• ResearchGate. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects.
• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles.
• Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts.
• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts.

Sources

• 1. rsc.org [rsc.org]
• 2. Nipecotic acid(498-95-3) 1H NMR spectrum [chemicalbook.com]
• 3. Nipecotic Acid | C6H11NO2 | CID 4498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and Solvent Dependent Fluorescence of Some Piperidine-Substituted Naphthalimide Derivatives and Consequences for Water Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. op.niscpr.res.in [op.niscpr.res.in]

X-ray crystallography validation of 2-ethylpiperidine-3-carboxylic acid

As a Senior Application Scientist, I frequently guide drug development teams through the complexities of structural validation for chiral building blocks. 2-ethylpiperidine-3-carboxylic acid represents a classic analytical challenge: it possesses two contiguous stereocenters (C2 and C3) within a flexible piperidine chair conformation, yielding four possible stereoisomers.

In pharmaceutical synthesis, assigning the correct relative and absolute configuration of these centers is non-negotiable. This guide objectively compares the performance of X-ray crystallography against orthogonal techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Chiral HPLC, providing the mechanistic causality and self-validating protocols necessary to definitively prove your compound's 3D structure.

The Analytical Challenge: Stereocenters in Piperidine Scaffolds

The spatial arrangement of the ethyl group at C2 and the carboxylic acid at C3 dictates the molecule's biological activity. While analytical techniques like Chiral HPLC can confirm enantiomeric purity (ee%), they are entirely blind to the actual 3D structure without a known reference standard.

To determine the structure, we must rely on NMR and X-ray crystallography. However, these two modalities serve fundamentally different, yet complementary, purposes[1]. NMR provides dynamic, solution-state data that is excellent for determining relative stereochemistry[2], whereas X-ray crystallography provides static, definitive 3D coordinates necessary for absolute configuration[1]. Furthermore, X-ray diffraction is uniquely capable of elucidating the complex intermolecular hydrogen-bonding networks between the piperidine nitrogen and the carboxylic acid that dictate solid-state behavior[3].

Logical comparison of X-ray crystallography and NMR for structural validation.

Mechanistic Justification: The Causality of Modality Selection

Why do we prioritize X-ray crystallography for final validation?

In solution, the piperidine ring undergoes rapid chair-to-chair flipping. Through 2D NOESY NMR and 3J coupling constant analysis (via the Karplus equation), we can determine if the C2-ethyl and C3-carboxylic acid groups are cis or trans to one another. For example, a large 3JH2,H3​ coupling constant (~10–12 Hz) indicates an axial-axial proton relationship, meaning the substituents are diequatorial (trans).

However, NMR cannot distinguish between the (2R, 3R) and (2S, 3S) enantiomers without the introduction of a chiral derivatizing agent (e.g., Mosher's ester).

X-ray crystallography bridges this gap. By analyzing the anomalous dispersion of X-rays scattered by the crystal lattice, we can calculate the Flack parameter —a definitive mathematical proof of absolute handedness. Because the free base of 2-ethylpiperidine-3-carboxylic acid contains only light atoms (C, H, N, O) which do not scatter Cu K α radiation anomalously enough, we must intentionally synthesize its hydrochloride salt[4]. The heavier chlorine atom provides the necessary anomalous signal to drive the Flack parameter to a verifiable state.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems. Every step contains an internal check to prevent the propagation of analytical errors.

Protocol 1: Absolute Configuration via X-Ray Crystallography

• Analyte Preparation : Dissolve 50 mg of enantiopure 2-ethylpiperidine-3-carboxylic acid in 1.0 mL of anhydrous methanol.

• Heavy Atom Introduction : Add 1.1 molar equivalents of 1M HCl in diethyl ether dropwise.

  • Causality: Protonation of the piperidine nitrogen forms the HCl salt. This introduces the chloride ion required for anomalous dispersion[4], while simultaneously preventing the zwitterionic network from forming an amorphous powder.

• Vapor Diffusion Crystallization : Transfer the methanolic solution to a 2-dram inner vial. Place this inside a 20-mL outer scintillation vial containing 5 mL of an anti-solvent (pentane). Seal the outer vial tightly.

  • Causality: The slow vapor-phase diffusion of pentane into methanol gradually lowers the dielectric constant of the solvent system, promoting the nucleation of high-quality, diffracting single crystals.

• Diffraction & Refinement : Mount a single crystal on a loop using paratone oil. Collect data at 100 K using a diffractometer equipped with a Cu K α microfocus source ( λ=1.54184 Å).

  • Validation Check: The structural model is only considered valid if the final R1 factor is < 5.0% and the Flack parameter is 0.0±0.1 .

Protocol 2: Orthogonal Validation via Solution-State NMR

• Sample Preparation : Dissolve 15 mg of the compound in 0.6 mL of D 2​ O.

• 1D 1 H NMR & J-Coupling Analysis : Acquire a standard proton spectrum.

  • Validation Check: Extract the 3JH2,H3​ coupling constant. A large coupling (~11 Hz) dictates an axial-axial proton relationship, confirming a trans-diequatorial substitution.

• 2D NOESY : Acquire a NOESY spectrum with a mixing time of 400 ms.

  • Validation Check: The absence of a strong NOE cross-peak between H2 and H3 further validates their antiperiplanar orientation, perfectly corroborating the solid-state coordinates obtained in Protocol 1[2].

Sequential workflow for the absolute stereochemical validation of piperidines.

Comparative Performance & Data Synthesis

To objectively evaluate these methodologies, the quantitative capabilities and simulated validation targets for 2-ethylpiperidine-3-carboxylic acid are summarized below.

Table 1: Performance Comparison of Analytical Modalities

Analytical Modality	Primary Output	Absolute Configuration?	Sample State	Turnaround Time
Single-Crystal X-ray	3D Coordinates, Bond Lengths	Yes (with heavy atom)	Solid (Single Crystal)	Days to Weeks
Solution-State NMR	Relative Stereochemistry, Dynamics	No (requires chiral agent)	Solution (D 2​ O/CD 3​ OD)	Hours
Chiral HPLC	Enantiomeric Excess (ee%)	No (requires reference)	Solution	Minutes to Hours

Table 2: Representative Crystallographic Validation Data (HCl Salt)

Crystallographic Parameter	Self-Validating Target Value	Simulated Observation for HCl Salt
Resolution Limit	< 0.84 Å	0.79 Å
R1 (Final Data)	< 5.0%	3.2%
Goodness-of-Fit (GoF)	~ 1.00	1.04
Flack Parameter	0.0 ± 0.1	0.02 (esd 0.03)
C2-C3 Dihedral Angle	Consistent with chair conformation	58.4° (gauche, equatorial-equatorial)

By combining the dynamic relative stereochemical data of NMR with the absolute 3D spatial coordinates provided by X-ray crystallography, researchers can establish an unimpeachable structural proof for 2-ethylpiperidine-3-carboxylic acid and its derivatives.

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 3. °³ÀÎÁ¤º¸º¸È£ [medchem.korea.ac.kr]
• 4. Ethylpiperidine carboxylic acid hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

HPLC method validation for 2-ethylpiperidine-3-carboxylic acid quantification

An In-Depth Guide to the Validation of a Quantitative HPLC Method for 2-Ethylpiperidine-3-Carboxylic Acid

A Senior Application Scientist's Comparative Analysis

For researchers and professionals in drug development, the precise quantification of synthetic intermediates like 2-ethylpiperidine-3-carboxylic acid is a cornerstone of process control, stability testing, and quality assurance. This non-proteinogenic amino acid analog, a key building block in pharmaceutical synthesis, lacks a strong native chromophore, presenting a common analytical challenge. This guide provides a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method utilizing pre-column derivatization for UV detection. Furthermore, it offers an objective comparison with alternative analytical technologies, grounding its recommendations in established regulatory frameworks and empirical data.

The architecture of this guide is designed to be a self-validating system. We will not only present a protocol but also elucidate the scientific rationale behind each choice, empowering the user to understand, implement, and troubleshoot the methodology effectively. The validation strategy is rigorously aligned with the principles outlined by the International Council for Harmonisation (ICH) to ensure data integrity and regulatory compliance.[1][2][3]

Part 1: A Validated HPLC-UV Method with Pre-Column Derivatization

The selection of an analytical method is predicated on the physicochemical properties of the analyte. 2-Ethylpiperidine-3-carboxylic acid (MW: 157.21 g/mol ) is a polar molecule with a secondary amine and a carboxylic acid group.[4] Its structure precludes sensitive detection by standard UV-Vis spectrophotometry. Therefore, a derivatization step is essential to attach a chromophoric tag, enabling robust quantification.

Rationale for Method Selection: Reversed-Phase HPLC with OPA Derivatization

Reversed-phase HPLC is the workhorse of pharmaceutical analysis due to its versatility and high separation efficiency. We propose a pre-column derivatization using o-phthaldialdehyde (OPA) in the presence of a thiol (e.g., 3-mercaptopropionic acid). This classic reaction rapidly forms a highly fluorescent and UV-absorbent isoindole derivative with the secondary amine of the piperidine ring, making it readily detectable. This approach is superior to methods that are non-specific or require more complex instrumentation for this application.[5]

Experimental Workflow: HPLC-UV Analysis

The overall process involves sample preparation, automated pre-column derivatization, chromatographic separation, and detection.

Caption: Experimental workflow for HPLC-UV analysis with derivatization.

Detailed Experimental Protocol

1. Instrumentation and Reagents

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, multisampler with thermostat, multicolumn thermostat, and Diode Array Detector (DAD).

• Column: Zorbax SB-C18, 4.6 x 250 mm, 5 µm particle size.

• Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (Milli-Q or equivalent), o-Phthaldialdehyde (OPA), 3-Mercaptopropionic acid (3-MPA), Boric Acid, Hydrochloric Acid.

2. Solution Preparation

• Mobile Phase A: 20 mM Sodium Phosphate buffer, pH adjusted to 7.2.

• Mobile Phase B: Acetonitrile.

• Diluent: 0.1 M Hydrochloric Acid.

• Borate Buffer (0.4 M, pH 10.2): Dissolve boric acid in water and adjust pH with a strong base (e.g., NaOH).

• OPA/3-MPA Reagent: Prepare fresh daily. Dissolve OPA in methanol, then add 3-MPA. Mix this solution with the Borate Buffer.

3. Chromatographic Conditions

Parameter	Condition
Column Temperature	35 °C
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	338 nm
Gradient Program
0-5 min	25% B
5-15 min	25% to 70% B (Linear Gradient)
15-17 min	70% to 25% B (Return to Initial)
17-22 min	25% B (Equilibration)

4. Standard and Sample Preparation

• Standard Stock (1 mg/mL): Accurately weigh and dissolve 2-ethylpiperidine-3-carboxylic acid in diluent.

• Working Standards: Prepare a series of dilutions from the stock solution to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Accurately weigh the sample, dissolve in diluent to a target concentration within the calibration range. Filter through a 0.45 µm syringe filter.

5. Automated Derivatization Program (Autosampler)

• Draw 10 µL of Borate Buffer.

• Draw 5 µL of OPA/3-MPA Reagent.

• Draw 10 µL of sample/standard.

• Mix in needle/loop (e.g., 5 times).

• Wait 1 minute for reaction completion.

• Inject.

Part 2: A Guide to Method Validation per ICH Q2(R2)

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[6][7] The following parameters must be assessed.

Caption: Interrelationship of HPLC method validation parameters.

Validation Protocols & Acceptance Criteria

Parameter	Protocol	Acceptance Criteria
Specificity	Analyze diluent blank, placebo, and spiked samples. Subject the analyte to stress conditions (acid, base, oxidation, heat, light) and check for peak purity and resolution from degradants.	The analyte peak should be free from interference from matrix components or degradants (Resolution > 2).
Linearity	Analyze at least five concentrations across the proposed range (e.g., 1-100 µg/mL) in triplicate. Plot a curve of peak area vs. concentration and perform linear regression.	Correlation coefficient (r²) ≥ 0.999.
Range	The range is established by confirming that the method exhibits acceptable linearity, accuracy, and precision within its lower and upper concentration limits.	Typically 80% to 120% of the test concentration.
Accuracy (Recovery)	Perform spike-recovery experiments. Analyze a matrix spiked with the analyte at three concentration levels (e.g., 50%, 100%, 150% of target) in triplicate.	Mean recovery should be within 98.0% to 102.0%.
Precision	Repeatability (Intra-assay): Analyze six replicate preparations of a standard at 100% of the target concentration on the same day. Intermediate: Repeat the analysis on a different day, with a different analyst, or on a different instrument.	Repeatability: Relative Standard Deviation (RSD) ≤ 1.0%. Intermediate: RSD ≤ 2.0%.
LOD & LOQ	LOD: Determine the concentration that yields a signal-to-noise ratio of 3:1. LOQ: Determine the concentration that yields a signal-to-noise ratio of 10:1. The LOQ should be the lowest point on the calibration curve.	LOQ must be determined with acceptable accuracy and precision (e.g., RSD ≤ 10%).
Robustness	Make small, deliberate variations to method parameters (e.g., pH ±0.2, column temp ±5°C, mobile phase composition ±2%). Analyze system suitability samples under each condition.	System suitability parameters (e.g., retention time, tailing factor, resolution) should remain within defined limits.
System Suitability	Inject a standard solution five times before starting any analysis.	RSD of peak area ≤ 2.0%, Tailing factor ≤ 2.0, Theoretical plates > 2000.

Part 3: Comparison with Alternative Analytical Methods

While the proposed HPLC-UV method is robust and accessible, other techniques offer different advantages and disadvantages. The choice of method depends on the specific needs of the laboratory, including required sensitivity, sample matrix complexity, and available capital.

Method	Principle	Advantages	Disadvantages	Best For
HPLC-UV (with Derivatization)	Chromatographic separation followed by UV detection of a chromophore-tagged analyte.	Excellent quantitative performance; relatively low cost; high precision and accuracy; widely available.	Indirect analysis; derivatization adds a step and a source of variability; moderate sensitivity.	Routine QC, purity testing, and assay of bulk drug substance and formulated product.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Chromatographic separation followed by mass-based detection, providing molecular weight and structural data.[8][]	Unmatched specificity; extremely high sensitivity (pg/mL levels); often does not require derivatization.[10]	High capital and maintenance costs; complex instrumentation and data analysis; potential for matrix effects.	Trace-level impurity analysis, metabolite identification, analysis in complex biological matrices.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass detection. Requires derivatization to increase volatility.[11]	High separation efficiency for volatile compounds; provides structural information from mass spectra.	Analyte is not volatile, requiring a robust and repeatable derivatization step; risk of thermal degradation.	Analysis of volatile impurities or when GC instrumentation is specifically required. Less ideal for this analyte.
Spectrophotometry (Ninhydrin)	Reaction with a colorimetric reagent (ninhydrin) to form a colored product measured in a spectrophotometer.[5][12]	Simple, rapid, and very low cost.	Non-separative (measures total primary/secondary amines); low specificity; susceptible to interference.	Quick, non-specific screening where high accuracy and specificity are not required. Not suitable for GMP work.

Conclusion

The validated reversed-phase HPLC method with pre-column OPA derivatization presented here offers a robust, reliable, and accessible solution for the routine quantification of 2-ethylpiperidine-3-carboxylic acid. It strikes an optimal balance between performance, cost, and ease of use, making it highly suitable for quality control laboratories in the pharmaceutical industry. The detailed validation protocol, grounded in ICH guidelines, ensures that the data generated is accurate, precise, and fit for its intended purpose.

While more advanced techniques like LC-MS offer superior sensitivity and specificity, their complexity and cost may not be justified for routine assay and purity testing. The final selection of an analytical method should always be guided by a thorough evaluation of the application's specific requirements, balancing the need for data quality with practical laboratory constraints.

References

• ResearchGate. (n.d.). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.

• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids. PMC. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• International Council for Harmonisation. (2022, March 24). Validation of Analytical Procedure Q2(R2). Retrieved from [Link]

• PubChem. (n.d.). CID 161290137 | C16H30N2O4. Retrieved from [Link]

• MDPI. (2025, August 7). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ICH Official web site : ICH [ich.org]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. 1550728-70-5|2-Ethylpiperidine-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ajpaonline.com [ajpaonline.com]
• 7. database.ich.org [database.ich.org]
• 8. Amino Acid Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 10. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Method considerations for amino acid analysis | AltaBioscience [altabioscience.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-Ethylpiperidine-3-carboxylic Acid

Disclaimer: At the time of this writing, a specific Safety Data Sheet (SDS) for 2-Ethylpiperidine-3-carboxylic acid was not publicly available. The following guidance is a synthesis of safety information from SDSs of structurally related compounds, including piperidine-3-carboxylic acid and 1-ethylpiperidine. It is imperative to consult the direct supplier for a compound-specific SDS before any handling and to conduct a thorough, institution-specific risk assessment. This guide is designed to provide essential safety and logistical information for researchers, scientists, and drug development professionals.

Handling novel or lesser-documented chemical compounds requires a proactive and informed approach to safety. For 2-Ethylpiperidine-3-carboxylic acid, a derivative of piperidine, we must infer its potential hazards from its structural relatives. Related piperidine carboxylic acids are known to cause skin, eye, and respiratory irritation[1][2][3]. Furthermore, the parent amine, 1-ethylpiperidine, is classified as highly flammable, toxic if swallowed or inhaled, and capable of causing severe skin burns and eye damage[4][5]. A product containing coumarin-3-carboxylic acid is also noted as being toxic if swallowed. Therefore, a cautious and multi-layered safety strategy is essential.

Personal Protective Equipment (PPE): A Proactive Defense

A comprehensive PPE strategy is the first line of defense against potential exposure. The required equipment is determined by a conservative assessment of the potential hazards.

Protection Type	Specific PPE	Material/Standard	Operational Phase
Eye and Face Protection	Chemical safety goggles and a full-face shield.[6][7]	ANSI Z87.1 or EN 166 approved.[1][8]	All handling, transfer, and disposal operations.
Hand Protection	Chemical-resistant gloves.	Nitrile or Neoprene.[9]	All handling, transfer, and disposal operations.
Body Protection	Chemical-resistant laboratory coat.	Flame-retardant material recommended.	All handling, transfer, and disposal operations.
Footwear	Closed-toe shoes.	Leather or chemical-resistant material.[7]	Required at all times in the laboratory.
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	As required by exposure assessment.[10]	For operations with a potential for aerosol or dust generation, or if working outside of a certified chemical fume hood.

The causality behind these choices is rooted in preventing all potential routes of exposure. Chemical splash goggles are mandatory, but a full-face shield provides an additional, critical layer of protection against unexpected splashes, particularly when handling larger quantities or during vigorous reactions[7]. Nitrile or neoprene gloves offer broad protection against a range of organic chemicals, but it is crucial to inspect them for any signs of degradation before each use and to employ proper removal techniques to avoid contaminating your skin[9].

Operational Plan: Safe Handling from Receipt to Use

A systematic, step-by-step approach to handling ensures that safety is integrated into every stage of the experimental workflow. All handling of 2-Ethylpiperidine-3-carboxylic acid must be conducted in a certified chemical fume hood[11].

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a cool, dry, well-ventilated area.

• Keep the container tightly closed and store it away from incompatible materials such as strong oxidizing agents[1][2][4].

2. Preparation and Handling:

• Ensure that a certified chemical fume hood is used for all manipulations of the compound[10].

• Verify that an emergency eyewash station and safety shower are readily accessible and have been recently tested[1].

• Before beginning work, don all required PPE as outlined in the table above.

• When preparing solutions, always add the acid to the solvent slowly to control any potential exothermic reactions. Never add solvent to the acid.

3. During Use:

• Avoid direct contact with skin, eyes, and clothing[3].

• Prevent the inhalation of any dust, vapors, or mists[10].

• In the event of a spill, evacuate the area, and follow your institution's established emergency procedures for chemical spills.

4. Decontamination:

• Thoroughly decontaminate all glassware and equipment that came into contact with the acid using an appropriate cleaning procedure.

• Clean the work area within the fume hood after the procedure is complete.

The following diagram outlines the critical workflow for the safe handling of 2-Ethylpiperidine-3-carboxylic acid.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. uah.edu [uah.edu]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. angenechemical.com [angenechemical.com]
• 9. hsa.ie [hsa.ie]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]